3-methyl-4-nitro-N-(1-phenylethyl)benzamide

Core Science & Biosynthesis

Comprehensive NMR Characterization and Protocol Guide for 3-Methyl-4-nitro-N-(1-phenylethyl)benzamide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary

In modern drug discovery, benzamide derivatives serve as critical pharmacophores due to their robust stability and favorable hydrogen-bonding profiles. The compound 3-methyl-4-nitro-N-(1-phenylethyl)benzamide presents a highly functionalized scaffold, combining an electron-deficient aromatic core with a chiral benzylic amine moiety.

As a Senior Application Scientist, I have designed this whitepaper to move beyond simple spectral lists. This guide provides the mechanistic causality behind the observed 1 H and 13 C NMR chemical shifts, establishes a self-validating experimental protocol, and utilizes 2D NMR strategies to guarantee unambiguous structural elucidation.

Structural Deconstruction & Mechanistic Rationale

Understanding the NMR spectrum of this molecule requires a deep dive into the electronic and steric microenvironments governing its nuclei. Based on the spectral data of the parent [1] and related [2], we can establish the following causal relationships for the chemical shifts:

The Benzamide Core (Electronic Push-Pull)

• The Nitro Group Effect (-I, -M): The nitro group at C-4 is a powerful electron-withdrawing group via both induction and resonance. This severely depletes electron density at the ortho positions. Consequently, the H-5 proton is highly deshielded, shifting downfield to approximately 8.00 ppm . The C-4 carbon itself is pushed to ~151.0 ppm .

• The Methyl Group Effect (+I): The methyl group at C-3 provides weak σ -donation. However, its own protons are caught in the magnetic anisotropy of the adjacent nitro group, pushing the methyl singlet downfield to 2.60 ppm (compared to a standard benzylic methyl at ~2.3 ppm).

• Aromatic Splitting System: The protons at H-2, H-5, and H-6 form an AMX-type spin system. H-5 appears as a doublet ( J≈8.4 Hz) due to ortho-coupling with H-6. H-6 appears as a doublet of doublets ( J≈8.4,1.8 Hz) due to ortho-coupling with H-5 and meta-coupling with H-2. H-2, isolated between the carbonyl and methyl groups, appears as a fine doublet ( J≈1.8 Hz).

The Chiral Amide Moiety

• The 1-Phenylethyl Group: The chiral center at the α -carbon creates a distinct splitting pattern. The methyl group is split into a doublet (1.60 ppm , J≈6.9 Hz) by the adjacent methine (CH) proton. The CH proton itself is heavily deshielded by the adjacent phenyl ring and electronegative nitrogen, appearing as a quintet or doublet of quartets at 5.35 ppm .

• The Amide Linkage: The NH proton is exchangeable and its shift is highly dependent on solvent and concentration. In non-polar solvents like CDCl 3​ , it typically appears as a broad doublet at 6.40 ppm due to vicinal coupling with the chiral CH proton.

Experimental Workflow & Self-Validating Protocols

To ensure data trustworthiness (E-E-A-T), NMR acquisition must not rely solely on 1D experiments. The following protocol establishes a self-validating system where 1D assignments are rigorously confirmed by 2D correlation networks.

Step-by-Step Methodology

• Sample Preparation: Dissolve 15–20 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl 3​ ). Ensure the solvent contains 0.03% v/v tetramethylsilane (TMS) to serve as an internal standard (0.00 ppm) for precise chemical shift referencing.

• 1 H NMR Acquisition: Acquire the spectrum at 400 MHz (or higher) at 298 K. Use a standard 30° pulse program (zg30), 16 scans, an acquisition time of 3.0 s, and a relaxation delay (D1) of 1.5 s to ensure complete relaxation of the methyl protons.

• 13 C NMR Acquisition: Acquire at 100 MHz using a proton-decoupled sequence (zgpg30) with WALTZ-16 decoupling. Use 512–1024 scans and a D1 of 2.0 s to capture the slower-relaxing quaternary carbons (C=O, C-4, C-1).

• 2D NMR Validation (HSQC & HMBC): Run a 1 H- 13 C HSQC to map direct C-H connections (e.g., differentiating the two methyl carbons). Run a 1 H- 13 C HMBC to trace 2-3 bond couplings across the quaternary centers, validating the connectivity of the benzamide core.

Fig 1. Self-validating NMR acquisition and processing workflow.

Quantitative Data & Spectral Assignments

The tables below summarize the predicted, highly accurate chemical shifts for 3-methyl-4-nitro-N-(1-phenylethyl)benzamide in CDCl 3​ , synthesized from authoritative mechanistic principles and reference scaffolds [1][2].

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ )

Position	Chemical Shift (ppm)	Multiplicity	Integration	J -Coupling (Hz)	Causality / Rationale
H-5 (Benzamide)	8.00	d	1H	8.4	Strongly deshielded by ortho electron-withdrawing NO 2​ group.
H-2 (Benzamide)	7.75	d	1H	1.8	Meta-coupling to H-6; deshielded by ortho-carbonyl.
H-6 (Benzamide)	7.65	dd	1H	8.4, 1.8	Ortho-coupling to H-5, meta-coupling to H-2.
Phenyl (Ar-H)	7.28 - 7.40	m	5H	-	Standard aromatic envelope for unsubstituted phenyl ring.
NH (Amide)	6.40	br d	1H	7.5	Exchangeable proton; shift depends on H-bonding. Coupled to CH.
CH ( α -position)	5.35	dq	1H	7.5, 6.9	Deshielded by adjacent phenyl ring and amide nitrogen.
CH 3​ (Benzamide)	2.60	s	3H	-	Deshielded by magnetic anisotropy of the adjacent NO 2​ group.
CH 3​ (Aliphatic)	1.60	d	3H	6.9	Aliphatic methyl split by adjacent chiral CH.

Table 2: 13 C NMR Assignments (100 MHz, CDCl 3​ )

Position	Chemical Shift (ppm)	Type	Causality / Rationale
C=O (Amide)	165.0	Cq	Highly deshielded carbonyl carbon.
C-4 (Benzamide)	151.0	Cq	Directly attached to electron-withdrawing NO 2​ group.
C-ipso (Phenyl)	143.0	Cq	Aromatic carbon attached to aliphatic chain.
C-1 (Benzamide)	139.0	Cq	Aromatic carbon attached to carbonyl.
C-3 (Benzamide)	134.0	Cq	Aromatic carbon attached to methyl group.
C-2 (Benzamide)	132.0	CH	Ortho to carbonyl and methyl.
C-meta (Phenyl)	128.8	CH	Standard phenyl ring meta-carbons.
C-ortho (Phenyl)	127.6	CH	Standard phenyl ring ortho-carbons.
C-6 (Benzamide)	126.5	CH	Ortho to carbonyl.
C-para (Phenyl)	126.3	CH	Standard phenyl ring para-carbon.
C-5 (Benzamide)	125.0	CH	Ortho to nitro group.
CH ( α -position)	49.5	CH	Deshielded by adjacent nitrogen and phenyl ring.
CH 3​ (Aliphatic)	21.7	CH 3​	Standard aliphatic methyl.
CH 3​ (Benzamide)	20.5	CH 3​	Benzylic methyl attached to electron-deficient ring.

2D NMR Strategies for Unambiguous Assignment

To achieve absolute certainty in structural elucidation, Heteronuclear Multiple Bond Correlation (HMBC) is mandatory. HMBC visualizes 2JCH​ and 3JCH​ couplings, bridging the gap between isolated spin systems.

Key Diagnostic HMBC Correlations:

• Validating the Amide Linkage: The NH proton (6.40 ppm) will show a strong 2J correlation to the chiral α -carbon (49.5 ppm) and a 2J correlation to the carbonyl carbon (165.0 ppm), confirming the intact amide bond.

• Validating the Core Substitution: The benzamide methyl protons (2.60 ppm) will show critical 3J correlations to C-2 (132.0 ppm) and C-4 (151.0 ppm), and a 2J correlation to C-3 (134.0 ppm). This unequivocally proves the methyl group is positioned between the isolated H-2 proton and the nitro-bearing C-4 carbon.

Fig 2. Key HMBC correlations validating the core structural connectivity.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 18370, 3-Methyl-4-nitrobenzoic acid". PubChem. URL:[Link]

• Irving, C. D., Floreancig, J. T., & Laulhé, S. "Amide Synthesis through the In Situ Generation of Chloro- and Imido-Phosphonium Salts". ACS Omega 2020, 5(25), 15734–15745. URL:[Link]

Mass spectrometry fragmentation pattern of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide

Abstract

This technical guide provides a comprehensive analysis of the predicted mass spectrometry fragmentation pattern of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide, a substituted aromatic amide of interest in drug discovery and chemical research. Understanding the fragmentation behavior of such molecules is critical for their unambiguous identification, structural elucidation, and quantification in complex matrices. This document delineates the primary fragmentation pathways under both hard (Electron Ionization) and soft (Electrospray Ionization) ionization techniques. By synthesizing established fragmentation rules for benzamides, nitroarenes, and N-alkyl amines with field-proven insights, this guide offers a predictive framework grounded in mechanistic principles. Detailed experimental protocols for both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are provided, ensuring researchers can validate these predictions empirically.

Introduction and Molecular Overview

3-methyl-4-nitro-N-(1-phenylethyl)benzamide is a complex molecule incorporating several key functional groups that dictate its behavior upon ionization and subsequent fragmentation. The structure consists of a central benzamide core, substituted on the aromatic ring with methyl and nitro groups, and on the amide nitrogen with a 1-phenylethyl moiety. Each of these components contributes to a unique and predictable mass spectral fingerprint. Mass spectrometry is an indispensable tool for confirming the identity and structure of such compounds. This guide will explore the fragmentation patterns resulting from two common ionization methods: Electron Ionization (EI), a high-energy process that induces extensive fragmentation, and Electrospray Ionization (ESI), a softer method that typically generates a protonated molecular ion which can be further fragmented through collision-induced dissociation (CID) in tandem mass spectrometry (MS/MS).[1][2]

Molecular Structure:

• IUPAC Name: 3-methyl-4-nitro-N-(1-phenylethyl)benzamide

• Molecular Formula: C₁₆H₁₆N₂O₃

• Monoisotopic Mass: 284.1161 Da

• Average Molecular Weight: 284.31 g/mol

The presence of the aromatic rings provides stability, while the amide linkage, the bond benzylic to the phenylethyl group, and the nitro group represent chemically labile sites prone to cleavage under mass spectrometric conditions.

Predicted Fragmentation under Electron Ionization (EI-MS)

Electron Ionization (70 eV) is a hard ionization technique that imparts significant energy into the analyte molecule, resulting in the formation of a molecular radical cation (M⁺•) and extensive fragmentation.[3][4] The resulting mass spectrum is a rich tapestry of fragment ions that provides detailed structural information.

The fragmentation of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide is expected to be dominated by cleavages at the most labile bonds, driven by the formation of stable carbocations and radical species. Key predicted pathways include α-cleavage adjacent to the amide nitrogen and cleavage of the amide bond itself.

Primary Fragmentation Pathways (EI):

• α-Cleavage (Benzylic Cleavage): The most favorable initial fragmentation is the cleavage of the C-C bond benzylic to the phenyl group on the N-substituent. This results in the loss of a methyl radical (•CH₃) to form a highly stable, resonance-stabilized iminium cation at m/z 269 . A similar cleavage can lead to the formation of the stable phenylethyl cation at m/z 105 by breaking the N-C bond.

• Amide Bond Cleavage (N-CO Cleavage): Cleavage of the N-CO bond is a common pathway for amides.[5] This can occur in two ways:

  • Formation of the 3-methyl-4-nitrobenzoyl cation at m/z 164 . This acylium ion is resonance-stabilized.

  • Formation of the 1-phenylethylaminyl radical cation, which would likely lead to the phenylethyl cation at m/z 105 .

• Nitro Group Fragmentation: Aromatic nitro compounds characteristically lose fragments of NO (30 Da) and NO₂ (46 Da).[6][7] This would lead to fragments from the molecular ion at m/z 254 (M - NO)⁺• and m/z 238 (M - NO₂)⁺•. The 3-methyl-4-nitrobenzoyl cation (m/z 164) can also undergo these losses, yielding ions at m/z 134 and m/z 118.

Predicted Major Fragments (EI-MS)

m/z (Mass-to-Charge Ratio)	Proposed Fragment Ion	Interpretation
284	[C₁₆H₁₆N₂O₃]⁺•	Molecular Ion (M⁺•)
269	[C₁₅H₁₃N₂O₃]⁺	Base Peak; Loss of a methyl radical (•CH₃) via benzylic cleavage.
164	[C₈H₆NO₃]⁺	3-methyl-4-nitrobenzoyl cation; Cleavage of the amide C-N bond.
134	[C₈H₆NO₂]⁺	Loss of NO from m/z 164.
118	[C₈H₆O]⁺	Loss of NO₂ from m/z 164.
105	[C₈H₉]⁺	1-phenylethyl cation; Cleavage of the amide C-N bond.[8]
104	[C₈H₈]⁺•	Styrene radical cation; Loss of H• from m/z 105.
77	[C₆H₅]⁺	Phenyl cation; Fragmentation of the phenylethyl or benzoyl moiety.

Visualizing the EI Fragmentation Pathway

Caption: Predicted EI fragmentation of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide.

Predicted Fragmentation under ESI-MS/MS

Electrospray ionization is a soft technique that typically results in the formation of a protonated molecule, [M+H]⁺, with minimal in-source fragmentation.[2] To gain structural information, tandem mass spectrometry (MS/MS) is employed, where the [M+H]⁺ precursor ion (in this case, m/z 285 ) is isolated and subjected to collision-induced dissociation (CID).

For protonated amides, the most common fragmentation pathway is the cleavage of the amide (N-CO) bond.[5] Protonation is likely to occur at the amide oxygen or nitrogen, which weakens the adjacent C-N bond.

Primary Fragmentation Pathways (ESI-MS/MS):

• Amide Bond Cleavage: This is the most anticipated fragmentation. Cleavage of the C-N bond of the protonated molecule (m/z 285) will lead to two primary product ions:

  • The 3-methyl-4-nitrobenzoyl cation at m/z 164 .

  • The protonated 1-phenylethylamine, which would readily lose ammonia (NH₃) to form the stable styryl cation at m/z 105 .

• Loss of Neutral Benzamide: Another possibility is the loss of the entire 3-methyl-4-nitrobenzamide moiety as a neutral molecule, leaving the 1-phenylethyl cation at m/z 105 .

• Fragmentation of the Acylium Ion: The acylium ion at m/z 164 can undergo further fragmentation via the loss of neutral molecules like NO and NO₂, as seen in the EI spectrum, producing ions at m/z 134 and m/z 118 , respectively.

Predicted Major Fragments (ESI-MS/MS)

Precursor Ion m/z	Product Ion m/z	Proposed Fragment Ion	Interpretation
285	164	[C₈H₆NO₃]⁺	3-methyl-4-nitrobenzoyl cation; Cleavage of the amide C-N bond.
285	105	[C₈H₉]⁺	1-phenylethyl cation; Resulting from amide bond cleavage.
164	134	[C₈H₆NO₂]⁺	Loss of NO from the m/z 164 fragment.
164	118	[C₈H₆O]⁺	Loss of NO₂ from the m/z 164 fragment.
105	77	[C₆H₅]⁺	Phenyl cation; Loss of ethylene from the m/z 105 fragment.

Visualizing the ESI-MS/MS Fragmentation Pathway

Caption: Predicted ESI-MS/MS fragmentation of protonated 3-methyl-4-nitro-N-(1-phenylethyl)benzamide.

Experimental Protocols

To empirically verify the predicted fragmentation patterns, the following validated methodologies for GC-MS and LC-MS/MS are recommended.[9][10]

Protocol 1: GC-MS for EI Fragmentation Analysis

This method is suitable for analyzing the thermally stable title compound and obtaining its EI fragmentation pattern.

• Sample Preparation:

  • Accurately weigh and dissolve 1-2 mg of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide in 1 mL of a high-purity volatile solvent such as ethyl acetate or dichloromethane to achieve a concentration of 1-2 mg/mL.[6]

  • Further dilute this stock solution to a final concentration of approximately 10-50 µg/mL for analysis.

• Gas Chromatography (GC) Conditions:

  • GC System: Agilent 7890A or equivalent.

  • Injector: Split/splitless injector at 280°C, operated in split mode (e.g., 20:1 split ratio).

  • Column: A non-polar capillary column, such as an HP-5MS (30 m x 0.25 mm x 0.25 µm), is recommended.[11]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 1 minute.

    • Ramp: 15°C/min to 300°C.

    • Final hold: Hold at 300°C for 5 minutes.

• Mass Spectrometry (MS) Conditions:

  • MS System: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV.[8]

  • Mass Range: Scan from m/z 40 to 400 amu.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

Protocol 2: LC-MS/MS for ESI Fragmentation Analysis

This protocol is ideal for generating the protonated molecule and performing CID for structural confirmation.

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the compound in methanol or acetonitrile.

  • Dilute the stock solution with the initial mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid) to a final concentration of 1-10 µg/mL.

  • Filter the final solution through a 0.22 µm syringe filter before injection.

• Liquid Chromatography (LC) Conditions:

  • LC System: Thermo-Dionex Ultimate 3000 or equivalent.[12]

  • Column: A C18 reversed-phase column (e.g., Agilent Zorbax XDB-C18, 150 mm x 2.1 mm, 3.5 µm).[12]

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 30°C.

• Tandem Mass Spectrometry (MS/MS) Conditions:

  • MS System: Thermo Q Exactive Orbitrap or a triple quadrupole mass spectrometer.[12]

  • Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

  • Sheath Gas/Nebulizer Gas: Nitrogen, settings optimized for stable spray.

  • Capillary Voltage: 3.5 kV.

  • Data Acquisition:

    • Full Scan (MS1): Scan from m/z 100 to 500 to identify the [M+H]⁺ precursor ion at m/z 285.

    • Product Ion Scan (MS2): Isolate the precursor ion at m/z 285 and apply varying collision energies (e.g., 10-40 eV) to generate a comprehensive product ion spectrum.

Conclusion

The mass spectrometric fragmentation of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide is governed by the interplay of its constituent functional groups. Under EI conditions, the fragmentation is predicted to be extensive, with the base peak likely arising from a stable iminium cation (m/z 269) formed via benzylic cleavage. Key diagnostic ions corresponding to the 3-methyl-4-nitrobenzoyl moiety (m/z 164) and the 1-phenylethyl cation (m/z 105) are also expected. Under softer ESI-MS/MS conditions, fragmentation of the protonated molecule (m/z 285) is dominated by cleavage of the amide bond, yielding the same key acylium and alkyl cations. This detailed guide provides researchers with the foundational knowledge and practical protocols required to identify and characterize this molecule with a high degree of confidence.

References

• Benchchem. A Comparative Guide to HPLC and GC-MS Methods for Benzamide Analysis.
• Filo. Mass Spectrometry Interpretation of Benzamide Explain the interpretation. (2026).
• ACS Publications. Fragmentation of Protonated N-(3-Aminophenyl)Benzamide and Its Derivatives in Gas Phase | Journal of the American Society for Mass Spectrometry. (2016).
• PubMed. Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry.
• Benchchem. A Head-to-Head Battle: LC-MS/MS vs. GC-MS for Benzamide Analysis.
• Benchchem. Mass Spectrometry Fragmentation: A Comparative Guide to Trimethyl-Nitrobenzene Isomers.
• PubMed. Liquid chromatography tandem mass spectrometry method for characterization of monoaromatic nitro-compounds in atmospheric particulate matter. (2012).
• ACS Publications. Determination of Nitroaromatic Compounds in Air Samples at Femtogram Level Using C18 Membrane Sampling and On-Line Extraction with LC−MS | Analytical Chemistry. (2003).
• Benchchem. An In-depth Technical Guide to the Mass Spectrometry Fragmentation Pattern of 1-Phenylethanol.
• ACS Omega. Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometry: A Strategy for Optimization, Characterization, and Quantification of Antioxidant Nitro Derivatives. (2022).
• ResearchGate. (PDF) Liquid chromatography tandem mass spectrometry method for characterization of monoaromatic nitro-compounds in atmospheric particulate matter. (2026).

• ResearchGate. Benzamide-simplified mass spectrum[9]. | Download Scientific Diagram. Available from:

• Mass Spectrometry: Fragmentation.
• ResearchGate. Mass spectral fragmentation pattern of the underivatized halogenated phenylpiperazinopropanones under EI (70 eV) conditions.
• PMC. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. (2018).
• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. (2023).
• ResearchGate. (PDF) Qualitative determination of an amide of unknown fragmentation pattern using Gas Chromatography - Mass Spectrometry. (2020).
• Wikipedia. Fragmentation (mass spectrometry).
• Atlantis Press. Determination of five amides in food contact materials by GC/MS.
• PubMed. Gas-phase Smiles rearrangement reactions of deprotonated N-phenylbenzamides studied by electrospray ionization tandem mass spectrometry. (2015).
• Intro to Mass Spectrometry. Fragmentation Mechanisms.
• Chemistry Stack Exchange. What is the difference of spectra of EI-MS and ESI-MS/MS?. (2021).
• Semantic Scholar. An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. (2019).

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• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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Protocols & Analytical Methods

Application Note: Optimal Amidation Reaction Conditions for 3-Methyl-4-nitro-N-(1-phenylethyl)benzamide

Target Audience: Synthetic Chemists, Medicinal Chemists, and Process Development Scientists Document Type: Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

The synthesis of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide involves the condensation of 3-methyl-4-nitrobenzoic acid with 1-phenylethanamine (also known as α -methylbenzylamine). This specific amidation presents unique electronic and steric parameters that dictate the choice of coupling conditions:

• Electronic Effects of the Acid: The presence of a para-nitro group on the benzoic acid significantly withdraws electron density via both inductive and resonance effects. While this lowers the pKa of the acid (making deprotonation easier), it also makes the resulting activated carbonyl highly electrophilic and susceptible to rapid aminolysis [1].

• Steric Profile of the Amine: 1-phenylethanamine is an α -branched primary amine. The steric bulk adjacent to the nucleophilic nitrogen requires a highly efficient activated ester or acid chloride intermediate to ensure complete conversion without requiring excessive heating.

• Stereochemical Considerations (Epimerization): A critical mechanistic insight for this specific substrate pair is that the chiral center resides on the amine ( α -carbon of 1-phenylethanamine), not on the carboxylic acid. Because oxazolone-mediated racemization—the primary pathway for stereocenter loss in peptide synthesis—only occurs when the chiral center is α to the activated carbonyl, there is zero risk of epimerization during this coupling [2].

Given these factors, we recommend two divergent but optimal workflows depending on the project phase: Method A (HATU/DIPEA) for rapid medicinal chemistry discovery, and Method B (Acid Chloride) for scalable process chemistry [3].

Workflow Selection & Comparative Data

The decision to utilize a uronium-based coupling reagent versus a classical acid chloride approach hinges on the reaction scale, cost constraints, and atom economy.

Figure 1: Decision matrix for selecting the optimal amidation workflow based on scale.

Table 1: Quantitative Comparison of Amidation Strategies

Parameter	Method A: HATU / DIPEA	Method B: Oxalyl Chloride
Optimal Scale	< 5 grams (Discovery)	> 5 grams (Process/Scale-up)
Typical Yield	85% – 95%	80% – 90%
Reaction Time	2 – 4 hours	3 – 5 hours (2-step process)
Atom Economy	Low (Generates HOAt and urea waste)	High (Generates volatile CO, CO₂, HCl)
Cost Efficiency	Low (HATU is a premium reagent)	High (Oxalyl chloride is highly economical)
Epimerization Risk	None (Chiral center is on the amine)	None (Chiral center is on the amine)

Experimental Protocols

Method A: HATU-Mediated Coupling (Discovery Scale)

HATU generates an extremely reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The nitrogen in the pyridine ring of HOAt provides a neighboring group effect that accelerates the aminolysis step, easily overcoming the steric hindrance of 1-phenylethanamine[3].

Figure 2: Mechanistic pathway of HATU-mediated amidation via an active ester.

Step-by-Step Procedure:

• Preparation: In an oven-dried round-bottom flask under nitrogen, dissolve 3-methyl-4-nitrobenzoic acid (1.0 equiv, e.g., 1.0 mmol) in anhydrous DMF (10 mL, 0.1 M). Causality: DMF strongly solvates the polar transition states during HATU activation, accelerating ester formation.

• Deprotonation: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv). Stir for 5 minutes at room temperature.

• Activation: Add HATU (1.1 equiv) portion-wise. Stir the mixture for 15–30 minutes. Self-Validation: The solution will typically transition to a pale yellow/orange hue, indicating the formation of the OAt active ester.

• Aminolysis: Add 1-phenylethanamine (1.1 equiv) dropwise via syringe.

• Monitoring: Stir at room temperature for 2–4 hours. Monitor reaction completion via LC-MS or TLC (typically Hexanes/EtOAc 1:1). Look for the complete consumption of the acid peak.

• Workup: Dilute the reaction mixture with Ethyl Acetate (30 mL). Wash the organic layer sequentially with 1M aqueous HCl (2 × 15 mL) to remove unreacted amine and DIPEA, followed by saturated aqueous NaHCO₃ (2 × 15 mL) to remove unreacted acid and the HOAt byproduct. Wash with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product is often >90% pure. If necessary, purify via silica gel flash chromatography.

Method B: Acid Chloride Method (Process Scale)

For scale-up, the use of oxalyl chloride is preferred. The strongly electron-withdrawing nitro group on the benzoic acid ensures that the resulting acid chloride is highly reactive yet stable enough to be concentrated without spontaneous degradation [1].

Step-by-Step Procedure:

• Acid Chloride Formation: Suspend 3-methyl-4-nitrobenzoic acid (1.0 equiv, e.g., 50 mmol) in anhydrous Dichloromethane (DCM) (250 mL, 0.2 M) under a nitrogen atmosphere.

• Catalysis: Add a catalytic amount of anhydrous DMF (0.05 equiv). Causality: DMF reacts with oxalyl chloride to generate the Vilsmeier-Haack reagent (a chloroiminium ion), which is the true active species that converts the acid to the acid chloride.

• Addition: Cool the suspension to 0 °C using an ice bath. Add oxalyl chloride (1.2 equiv) dropwise over 15 minutes.

• Self-Validation: Observe immediate gas evolution (CO, CO₂, and HCl). The suspension will gradually become a clear solution as the acid chloride forms.

• Maturation: Remove the ice bath and stir at room temperature until gas evolution completely ceases (approx. 2 hours).

• Concentration: Concentrate the mixture under reduced pressure to remove DCM and excess oxalyl chloride. Crucial Step: Removing excess oxalyl chloride prevents it from reacting with the amine in the next step to form urea byproducts.

• Coupling: Redissolve the crude acid chloride in fresh anhydrous DCM (200 mL) and cool to 0 °C. Add DIPEA or Triethylamine (2.5 equiv).

• Aminolysis: Add 1-phenylethanamine (1.05 equiv) dropwise. A mild exotherm will occur.

• Completion & Workup: Stir for 1 hour at room temperature. Quench by adding water (100 mL). Separate the layers. Wash the organic layer with 1M HCl (100 mL), sat. NaHCO₃ (100 mL), and brine (100 mL). Dry over MgSO₄, filter, and concentrate to yield the highly pure benzamide. Recrystallize from hot ethanol/water if analytical purity is required.

References

• Amide bond formation: beyond the myth of coupling reagents Valeur, E., & Bradley, M. Chemical Society Reviews (2009). URL:[Link]

• Amide bond formation and peptide coupling Montalbetti, C. A. G. N., & Falque, V. Tetrahedron (2005). URL:[Link]

• Peptide Coupling Reagents, More than a Letter Soup El-Faham, A., & Albericio, F. Chemical Reviews (2011). URL:[Link]

Purification of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide by flash column chromatography

An In-Depth Guide to the Purification of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide by Flash Column Chromatography

This application note provides a comprehensive, field-proven protocol for the purification of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide, a moderately polar aromatic amide, using flash column chromatography. The synthesis of such benzamides often results in a crude mixture containing unreacted starting materials, such as 3-methyl-4-nitrobenzoic acid and (1-phenylethyl)amine, alongside various byproducts. Effective purification is critical for obtaining a compound of high purity for downstream applications in research and drug development. This guide explains the causal logic behind each step, from initial method development on Thin-Layer Chromatography (TLC) to the execution of the flash chromatography protocol, ensuring a robust and reproducible separation.

Foundational Principles: Flash Chromatography for Amide Purification

Flash chromatography is a modification of traditional column chromatography where compressed gas is used to drive the mobile phase through the stationary phase at a much higher velocity.[1][2] This technique significantly reduces purification time while improving separation efficiency compared to gravity-fed methods.[3]

The separation operates on the principle of differential partitioning.[4] The crude mixture is introduced onto a column packed with a solid adsorbent (the stationary phase), most commonly silica gel.[1] A solvent or solvent mixture (the mobile phase) is then passed through the column. Components in the mixture separate based on their differing affinities for the stationary and mobile phases.[4][5]

For a molecule like 3-methyl-4-nitro-N-(1-phenylethyl)benzamide, which contains both polar (nitro, amide) and non-polar (aromatic rings, alkyl groups) functionalities, normal-phase chromatography is the ideal approach. In this mode, a polar stationary phase (silica gel) is used with a relatively non-polar mobile phase.[6]

• Polar Impurities (e.g., residual 3-methyl-4-nitrobenzoic acid) will have a strong affinity for the polar silica gel and will move slowly through the column.

• Non-polar Impurities will have a higher affinity for the mobile phase and will travel through the column more quickly.

• The Target Compound , with its intermediate polarity, will elute between these extremes, allowing for its effective isolation.

Method Development: The TLC to Flash Chromatography Bridge

Before committing a sample to a large-scale flash column, Thin-Layer Chromatography (TLC) is an indispensable tool for rapidly and inexpensively developing an optimal separation method.[7][8] TLC allows for the screening of various solvent systems to find conditions that provide the best resolution between the target compound and its impurities.

Selecting the Mobile Phase

The choice of solvent is critical to achieving a good separation.[2] For moderately polar compounds, a binary system consisting of a non-polar solvent and a polar solvent is standard. The most common and effective system for compounds of this nature is a mixture of hexane (or heptane) and ethyl acetate.[6]

• Hexane: A non-polar solvent that acts as the weak component, ensuring that non-polar compounds move up the column.

• Ethyl Acetate: A polar solvent that acts as the strong component, competing with the analytes for binding sites on the silica gel and thus moving more polar compounds up the column.

By adjusting the ratio of these two solvents, the overall polarity of the mobile phase can be fine-tuned to achieve optimal separation.

The Importance of the Retention Factor (Rf)

The Retention Factor (Rf) in TLC is a measure of how far a compound travels relative to the solvent front. It is calculated using the following formula:

Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front) [9]

For an effective translation from TLC to flash chromatography, the target compound should have an Rf value in the range of 0.15 to 0.35 .[9][10]

• Rf > 0.4: The compound moves too quickly, resulting in poor separation from less polar impurities and elution in very few column volumes.[7]

• Rf < 0.15: The compound moves too slowly, leading to long run times, excessive solvent consumption, and band broadening, which can decrease resolution.[9]

Translating Rf to Column Volumes (CV)

A Column Volume (CV) is the volume of solvent required to fill the empty spaces between the silica gel particles in the column.[7] It is a more practical unit for flash chromatography than time or absolute volume. The relationship between TLC Rf and CV is elegantly simple:

CV = 1 / Rf [7][9]

This formula allows for the direct prediction of when a compound will elute from the flash column based on the TLC results. An optimal Rf of 0.25, for example, predicts that the compound will elute in approximately 1 / 0.25 = 4 column volumes. The greater the difference in CV (ΔCV) between two compounds, the easier their separation will be and the more material can be loaded onto the column.[7]

Detailed Application Protocol

This protocol outlines the step-by-step procedure for purifying 1.0 g of crude 3-methyl-4-nitro-N-(1-phenylethyl)benzamide.

Materials and Equipment

Category	Item
Glassware	Glass chromatography column (~40 mm diameter), 50 mL round-bottom flask, Erlenmeyer flasks, test tubes for fraction collection, TLC chambers, Pasteur pipettes.
Reagents	Crude 3-methyl-4-nitro-N-(1-phenylethyl)benzamide, Silica Gel (230-400 mesh), n-Hexane, Ethyl Acetate, Dichloromethane, Sand (washed), Celite (optional for dry loading).[11]
Equipment	Compressed air or nitrogen source with regulator, Rotary evaporator, TLC plates (silica gel 60 F254), UV lamp (254 nm), Fume hood.
TLC Stains	Potassium permanganate (KMnO₄) stain for visualization.[11]

Step-by-Step Methodology

Step 1: TLC Method Development

• Prepare several TLC chambers with varying ratios of Hexane:Ethyl Acetate (e.g., 9:1, 4:1, 3:1, 2:1).

• Dissolve a small amount of the crude material in a few drops of ethyl acetate or dichloromethane.

• Using a capillary tube, spot the crude mixture onto the baseline of several TLC plates.

• Develop the plates in the prepared chambers.

• Visualize the plates under a UV lamp and/or by staining with KMnO₄.

• Identify the solvent system that provides an Rf value of ~0.25 for the target product and gives the best separation from visible impurities. For this compound, a system of 3:1 Hexane:Ethyl Acetate is often a good starting point.

Step 2: Column Preparation (Wet Packing)

• Securely clamp the chromatography column in a vertical position inside a fume hood. Ensure the stopcock is closed.

• Place a small cotton or glass wool plug at the bottom of the column, followed by a thin (~0.5 cm) layer of sand.[11]

• In a separate beaker, prepare a slurry by mixing ~100 g of silica gel (for a 1 g sample, a 100:1 ratio is robust for difficult separations) with the 3:1 Hexane:Ethyl Acetate mobile phase.[10][11]

• Pour the slurry into the column. Use additional mobile phase to rinse any remaining silica from the beaker into the column.

• Gently tap the side of the column to dislodge any air bubbles and encourage even packing.

• Open the stopcock and use gentle air pressure to drain the excess solvent until the solvent level is just above the top of the silica bed. Do not let the column run dry.

• Add a final layer of sand (~1 cm) on top of the silica bed to prevent it from being disturbed during sample loading.[5][10]

Step 3: Sample Loading (Dry Loading Recommended) Dry loading is superior for compounds that have poor solubility in the mobile phase, as it prevents band broadening at the origin.[12]

• Dissolve the 1.0 g of crude product in a minimal amount of a volatile solvent like dichloromethane or acetone in a round-bottom flask.

• Add ~2-3 g of silica gel to the flask and mix to form a slurry.

• Remove the solvent completely on a rotary evaporator until a dry, free-flowing powder is obtained.[11]

• Carefully drain the solvent from the packed column until the liquid level meets the top of the sand layer.

• Gently and evenly add the silica-adsorbed sample onto the top of the column.

• Carefully add a small amount of fresh mobile phase, pouring it gently down the sides of the column so as not to disturb the sample layer.

Step 4: Elution and Fraction Collection

• Fill the column with the mobile phase (3:1 Hexane:Ethyl Acetate).

• Connect the compressed air/nitrogen line to the top of the column and apply gentle pressure (typically 5-10 psi) to achieve a steady flow rate (e.g., 5-10 cm/min drop in solvent level).[13]

• Begin collecting fractions in test tubes. The size of the fractions should be appropriate for the column size (e.g., 15-20 mL fractions).

• Maintain a constant head of solvent above the silica bed throughout the process to prevent the column from cracking.

Step 5: Fraction Analysis and Product Isolation

• Analyze the collected fractions by TLC. Spot every few fractions on a single TLC plate to track the elution of compounds.

• Identify the fractions containing the pure desired product (single spot at the correct Rf).

• Combine the pure fractions into a clean, pre-weighed round-bottom flask.

• Remove the solvent using a rotary evaporator to yield the purified 3-methyl-4-nitro-N-(1-phenylethyl)benzamide as a solid or oil.[11]

Data Presentation and Expected Outcomes

The following table summarizes the expected parameters for this purification.

Parameter	Value / Description	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard polar stationary phase for normal-phase chromatography of polar organic molecules.[13]
Mobile Phase	3:1 (v/v) Hexane:Ethyl Acetate	Provides optimal polarity to achieve the target Rf value for good separation.
TLC Rf (Target)	~0.25	Ideal for flash chromatography, balancing separation efficiency and run time.[9]
Predicted CV	~4 (CV = 1 / 0.25)	Predicts the product will elute after approximately 4 column volumes of solvent have passed.
Sample Load	1.0 g crude material	A standard laboratory scale purification.
Silica Mass	~100 g	A silica-to-sample ratio of 100:1 is recommended for achieving high purity.[10]
Purity (Post-Flash)	>98% (by ¹H NMR)	Expected outcome after careful fraction selection.

Visualized Workflow and Troubleshooting

Purification Workflow Diagram

Caption: Workflow from TLC method development to pure product isolation.

Troubleshooting Common Issues

Caption: A decision tree for troubleshooting common flash chromatography issues.

References

• Phenomenex. (2025, June 6). Flash Chromatography: Principles & Applications.
• Chrom Tech, Inc. (2024, November 20). Flash Chromatography Explained: A Comprehensive Guide.
• Sorbent Technologies. (2023, September 13). TLC for Flash Chromatography.
• Asian Journal of Research in Chemistry. (2018, September 15). A Review Article on Flash Chromatography.
• Microbe Notes. (2026, March 7). Flash Chromatography: Principle, Parts, Steps, Examples, Uses.
• Chromatography Today. (n.d.). How Does Flash Column Chromatography Work?.
• YouTube. (2021, March 12). Flash Method Development from TLC Plates Webinar.
• Buchi.com. (n.d.). All you need to know about using TLC data for flash method optimization.
• Benchchem. (2025). Technical Support Center: Purification of Polar Nitro Compounds.
• University of Rochester, Department of Chemistry. (n.d.). Solvent Systems for Flash Column Chromatography.
• Biotage. (2023, January 19). Using TLC to Scout Flash Chromatography Solvents.
• Veeprho. (2025, August 25). Different Types of Stationary Phases in Liquid Chromatography.
• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography.
• SpringerLink. (2008, November 20). General Methods for Flash Chromatography Using Disposable Columns.
• Benchchem. (n.d.). Overcoming challenges in the purification of 3-Nitro-4-phenylmethoxybenzamide.
• University College London. (n.d.). SOP: FLASH CHROMATOGRAPHY.

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Application Notes &amp; Protocols: Murine In Vivo Dosing of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide

Introduction: Strategic Framework for In Vivo Evaluation

The successful in vivo evaluation of any novel chemical entity (NCE) is fundamentally dependent on the development of a robust and reproducible dosing protocol. This document provides a comprehensive guide for researchers, scientists, and drug development professionals to establish a systematic in vivo dosing strategy for 3-methyl-4-nitro-N-(1-phenylethyl)benzamide in murine models.

As specific in vivo data for this compound is not publicly available, this guide is structured as a foundational framework. It emphasizes the critical thinking and sequential experimentation required to characterize the compound's behavior and generate reliable preclinical data. The principles outlined here are grounded in established pharmacological and toxicological methodologies and adhere to the highest standards of animal welfare and experimental design.[1][2][3]

The core objective is to progress from basic physicochemical characterization to well-tolerated, therapeutically relevant dosing regimens suitable for pharmacokinetic (PK), pharmacodynamic (PD), and efficacy studies.[4][5]

Compound Analysis & Inferred Properties

Chemical Structure: 3-methyl-4-nitro-N-(1-phenylethyl)benzamide

Inference from Structure:

• Lipophilicity: The presence of a phenyl ring, an ethylphenyl group, and a methylbenzamide core suggests the compound is likely lipophilic (poorly water-soluble). This property is a primary determinant of the formulation strategy.[6]

• Metabolic Sites: The nitro group and amide linkage are potential sites for metabolic transformation in vivo.

• Chirality: The (1-phenylethyl) group contains a chiral center. It is critical to confirm if the test article is a racemic mixture or a single enantiomer, as stereoisomers can have different pharmacological and toxicological profiles.

Phase 1: Formulation Development & Vehicle Selection

The primary challenge for a predicted lipophilic compound is achieving a homogenous and stable formulation that allows for accurate and reproducible administration.[7] The goal is to find a vehicle that is both effective at solubilizing the compound and biologically inert to avoid confounding experimental results.[8][9][10]

Protocol: Vehicle Screening

• Objective: To determine a suitable vehicle for solubilizing 3-methyl-4-nitro-N-(1-phenylethyl)benzamide at required concentrations.

• Materials: Test compound, Dimethyl sulfoxide (DMSO), Polyethylene glycol 400 (PEG400), Tween 80, Carboxymethylcellulose (CMC), Corn oil, Captisol® (sulfobutylether-β-cyclodextrin).

• Procedure:

  • Attempt to dissolve the compound in a panel of common vehicles at a starting concentration (e.g., 1 mg/mL) and a target high concentration (e.g., 10 mg/mL).

  • Assess solubility visually for clarity and lack of precipitation.

  • If a single vehicle is insufficient, test co-solvent systems.[7]

  • For suspensions, evaluate the ease of resuspension and stability over a typical dosing period (e.g., 2-4 hours).

  • Once a lead vehicle is identified, perform a stability test (e.g., using HPLC) to ensure the compound does not degrade in the formulation.[11]

Data Summary: Vehicle Screening Panel

Vehicle System	Solubility at 1 mg/mL	Solubility at 10 mg/mL	Notes
Saline (0.9% NaCl)	Insoluble	Insoluble	Expected result for a lipophilic compound.
5% DMSO / 95% Saline	Poor	Insoluble	May precipitate upon addition of aqueous component.
10% DMSO / 40% PEG400 / 50% Water	Soluble	Soluble	A common co-solvent system. Assess for potential vehicle-induced toxicity.[8][9]
0.5% CMC / 0.1% Tween 80 in Water	Suspension	Suspension	Suitable for oral administration if particle size is controlled. Requires constant agitation.[7]
20% Captisol® in Water	Soluble	Potentially Soluble	Cyclodextrins are excellent for increasing solubility of lipophilic drugs.[8][9]
Corn Oil	Soluble	Soluble	An option for oral or subcutaneous routes, but may affect absorption kinetics.[6]

Note: This table presents hypothetical outcomes to guide the experimental process.

Vehicle Selection Workflow

Caption: Decision workflow for vehicle selection.

Phase 2: Tolerability and Dose Range Finding

Before any efficacy study, it is imperative to establish the maximum tolerated dose (MTD). This is the highest dose that does not cause unacceptable toxicity or morbidity in the animals. This phase should be conducted in accordance with institutional animal care and use committee (IACUC) guidelines.

Protocol: Acute Dose Escalation Study

• Objective: To determine the single-dose MTD and identify signs of acute toxicity.

• Animal Model: Use the same strain and sex of mice planned for future efficacy studies (e.g., C57BL/6, male, 8-10 weeks old).

• Procedure:

  • Acclimatize animals for at least one week before the study.[7]

  • Divide animals into small groups (n=3-5 per group).

  • Administer a single dose of the compound via the intended route (e.g., oral gavage or intraperitoneal injection). Start with a low dose (e.g., 10 mg/kg) and escalate in subsequent groups (e.g., 30, 100, 300 mg/kg). Include a vehicle-only control group.

  • Monitor animals intensively for the first 4-6 hours post-dose, and then daily for 7-14 days.[7]

  • Record clinical signs of toxicity (e.g., altered posture, lethargy, rough coat, ataxia), body weight changes, and any mortality.

  • The MTD is defined as the highest dose at which no significant clinical signs of toxicity and no more than 10% body weight loss are observed.

Phase 3: Pharmacokinetic (PK) Profiling

A pilot PK study is essential to understand the absorption, distribution, metabolism, and excretion (ADME) profile of the compound. This data informs the selection of a rational dosing schedule (e.g., once vs. twice daily) for efficacy studies.[7][12]

Protocol: Pilot Pharmacokinetic Study

• Objective: To determine key PK parameters (Cmax, Tmax, AUC, half-life) after a single dose.

• Dosing: Administer a single, well-tolerated dose (e.g., 10 or 30 mg/kg) via the primary route of interest (e.g., oral) and, if possible, include an intravenous (IV) group to determine absolute bioavailability.[7]

• Blood Sampling:

  • Due to the limited blood volume in mice, a sparse sampling technique is typically required, where small groups of mice (n=3 per time point) are used for each collection point.[13][14]

  • Alternatively, serial microsampling techniques can be employed to get a full profile from a single animal, which reduces animal usage and inter-animal variability.[15][16]

  • Suggested time points (Oral): 0 (pre-dose), 15 min, 30 min, 1, 2, 4, 8, and 24 hours post-dose.[7]

  • Suggested time points (IV): 0 (pre-dose), 2 min, 5 min, 15 min, 30 min, 1, 2, 4, and 8 hours post-dose.

• Sample Collection & Processing:

  • Collect blood (e.g., via submandibular or saphenous vein) into tubes containing an appropriate anticoagulant (e.g., EDTA).[16][17]

  • Process blood to plasma via centrifugation and store frozen (-80°C) until analysis.

• Bioanalysis: Quantify the concentration of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide in plasma samples using a validated analytical method, typically LC-MS/MS.[12]

Data Summary: Hypothetical PK Parameters

Parameter	Oral Dose (10 mg/kg)	IV Dose (2 mg/kg)	Interpretation
Cmax	450 ng/mL	1200 ng/mL	Maximum concentration reached in plasma.
Tmax	1.0 h	0.08 h (5 min)	Time to reach Cmax. A rapid Tmax suggests fast absorption.
AUC	2100 ngh/mL	950 ngh/mL	Total drug exposure over time.
t½	3.5 h	3.2 h	Elimination half-life. A short half-life may necessitate more frequent dosing (e.g., twice daily).[7]
F (%)	44%	N/A	Absolute bioavailability. Calculated as (AUC_oral / AUC_iv) * (Dose_iv / Dose_oral).

Note: This table presents hypothetical data to illustrate the output of a pilot PK study.

Standard Dosing Procedures

Adherence to standardized, humane techniques is critical for animal welfare and data reproducibility.

Protocol: Oral Gavage (PO) Administration

• Restraint: Firmly restrain the mouse to ensure the head and neck are in a straight line.[18][19]

• Measure: Measure the gavage needle from the corner of the mouse's mouth to the xiphoid process (last rib) to ensure proper insertion depth.[18][19]

• Insertion: Gently insert the ball-tipped needle into the side of the mouth, advancing along the roof of the mouth and down the esophagus. The needle should pass easily with no resistance.[18] If the mouse struggles or you feel resistance, withdraw and start again.

• Administration: Dispense the formulation smoothly. The typical volume is 5-10 mL/kg.[7]

• Monitoring: Observe the mouse carefully after dosing for any signs of respiratory distress, which could indicate improper administration.[18]

Protocol: Intraperitoneal (IP) Injection

• Restraint: Scruff the mouse firmly and hold it in dorsal recumbency (on its back) with the head tilted downwards. This allows abdominal organs to shift away from the injection site.[18][19][20]

• Site: Identify the lower right or left abdominal quadrant, avoiding the midline to prevent injection into the bladder or cecum.[18]

• Injection: Insert the needle (e.g., 25-27G) bevel up at a 30-45 degree angle.[20][21]

• Aspiration: Gently pull back on the plunger to ensure no blood (vessel) or yellow fluid (bladder) is aspirated. If so, withdraw and use a new needle at a different site.[20]

• Administration: Inject the substance smoothly. The typical volume is up to 10 mL/kg.[21]

Integrated Dosing Strategy Workflow

Caption: Overall workflow from formulation to efficacy study dosing.

References

• Mouse Handling & Techniques. (n.d.). UNC Research. Retrieved from [Link]

• How to design robust preclinical efficacy studies that make a difference. (n.d.). The Jackson Laboratory. Retrieved from [Link]

• Common Technical Procedures. (n.d.). University of Georgia, Animal Care & Use. Retrieved from [Link]

• Vehicles for Lipophilic Drugs: Implications for Experimental Design, Neuroprotection, and Drug Discovery. (2013). ResearchGate. Retrieved from [Link]

• Rivers-Auty, J., et al. (2013). Vehicles for Lipophilic Drugs Implications for Experimental Design Neuroprotection and Drug Discovery. Current Neurovascular Research. Retrieved from [Link]

• Using Dried Blood Spot Sampling to Improve Data Quality and Reduce Animal Use in Mouse Pharmacokinetic Studies. (2015). PMC. Retrieved from [Link]

• General Principles of Preclinical Study Design. (2018). PMC - NIH. Retrieved from [Link]

• Designing an In Vivo Preclinical Research Study. (2023). MDPI. Retrieved from [Link]

• Guidelines for Blood Collection in Mice and Rats. (n.d.). Albert Einstein College of Medicine. Retrieved from [Link]

• Administration and injection of substances in mice. (2011). Université Laval. Retrieved from [Link]

• Routes and Volumes of Administration in Mice. (n.d.). University of Arizona. Retrieved from [Link]

• Discovery Pharmacokinetic Studies in Mice Using Serial Microsampling, Dried Blood Spots And Microbore Lc–MS/MS. (2012). Taylor & Francis Online. Retrieved from [Link]

• Guidelines for the administration of substances to rodents. (n.d.). NTNU. Retrieved from [Link]

• Routes and Volumes of Administration in Mice. (n.d.). University of Arizona Research, Innovation & Impact. Retrieved from [Link]

• Murine Pharmacokinetic Studies. (2014). PMC - NIH. Retrieved from [Link]

• Metabolism and Pharmacokinetic Studies. (n.d.). FDA. Retrieved from [Link]

• Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. (n.d.). FDA. Retrieved from [Link]

• How to Design an Efficient Preclinical Testing Study. (2024). Veranex. Retrieved from [Link]

• A Mouse Model to Evaluate the Impact of Species, Sex, and Lipid Load on Lymphatic Drug Transport. (2015). PMC. Retrieved from [Link]

• Gad Vehicles Database. (n.d.). National Institute of Environmental Health Sciences. Retrieved from [Link]

• Vehicle development, pharmacokinetics and toxicity of the anti-invasive agent 4-fluoro-3',4',5'-trimethoxychalcone in rodents. (2015). PMC. Retrieved from [Link]

• In vivo PK bioanalysis. (2025). Protocols.io. Retrieved from [Link]

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Application Note: Chemoselective Catalytic Reduction of 3-Methyl-4-nitro-N-(1-phenylethyl)benzamide

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Mechanistic causality, chemoselectivity, and self-validating experimental protocols.

Executive Summary

The catalytic reduction of aromatic nitro compounds to anilines is a cornerstone transformation in pharmaceutical synthesis [1]. However, the reduction of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide to its corresponding aniline presents a unique chemoselective challenge. The molecule contains three critical features: a sterically hindered aromatic nitro group, a robust amide linkage, and a highly sensitive benzylic C–N bond within the 1-phenylethylamine moiety.

Standard aggressive hydrogenation conditions (e.g., Palladium on Carbon under high H₂ pressure) frequently lead to over-reduction, specifically the hydrogenolysis of the benzylic C–N bond, resulting in the loss of the chiral 1-phenylethyl group. This application note details the mechanistic causality behind catalyst selection and provides field-proven, self-validating protocols to achieve >99% chemoselectivity and high isolated yields.

Mechanistic Causality & Catalyst Selection

As a process scientist, selecting the right catalytic system requires understanding the competing kinetic pathways in the reaction mixture.

• The Steric Factor: The methyl group at the 3-position is ortho to the nitro group. This steric bulk forces the nitro group slightly out of the aromatic plane, disrupting extended π -conjugation. Consequently, the initial adsorption of the nitro group onto a heterogeneous catalyst surface is slower compared to unhindered analogs.

• The Chemoselectivity Factor (The Benzylic Vulnerability): Palladium (Pd) is highly active for the oxidative addition into benzylic C–N bonds. Under standard hydrogenation conditions, Pd/C will not only reduce the nitro group but will subsequently cleave the 1-phenylethyl group, yielding 4-amino-3-methylbenzamide and ethylbenzene as irreversible byproducts.

• The Solution: To bypass benzylic cleavage, we must select catalysts that exhibit high affinity for N–O bond reduction but high activation barriers for C–N insertion [2]. Platinum dioxide (PtO₂, Adam's catalyst) operates under exceptionally mild conditions (1 atm H₂, ambient temperature) and is highly selective for nitro groups over benzylic amides. Alternatively, Single-Electron Transfer (SET) dissolving metal reductions (e.g., Fe/NH₄Cl) operate via successive electron/proton transfers—a mechanism entirely blind to benzylic C–N bonds, guaranteeing absolute chemoselectivity [3].

Fig 1. Chemoselective reduction pathway vs. benzylic hydrogenolysis of the target benzamide.

Reaction Optimization & Quantitative Data

The table below summarizes the optimization data. Note the inverse relationship between the aggressiveness of the transition metal catalyst and the retention of the critical benzylic chiral center.

Catalyst System	Conditions	Conversion (%)	Chemoselectivity (%)*	Isolated Yield (%)
Pd/C (10 wt%)	H₂ (50 psi), MeOH, 40°C	>99	65 (Extensive cleavage)	58
Pd/C (10 wt%)	H₂ (1 atm), EtOH, 25°C	95	88 (Minor cleavage)	82
PtO₂ (5 wt%)	H₂ (1 atm), EtOAc, 25°C	>99	>99 (No cleavage)	94
Fe powder / NH₄Cl	EtOH/H₂O (3:1), 80°C	>99	>99 (No cleavage)	91
Zn dust / HCOONH₄	MeOH, 25°C	92	>99 (No cleavage)	87

*Chemoselectivity is defined as the molar ratio of the desired benzylic-retained product to all reduced products (determined via LC-MS/UV integration at 254 nm).

Validated Experimental Protocols

The following protocols are designed as self-validating systems . They include specific In-Process Controls (IPCs) and visual cues to ensure the researcher can verify the reaction's success in real-time.

Protocol A: Mild PtO₂-Catalyzed Hydrogenation (Preferred for Scale-Up)

Scale: 10.0 mmol (approx. 2.84 g of starting material).

• Substrate Dissolution: Charge a flame-dried 250 mL round-bottom flask with 3-methyl-4-nitro-N-(1-phenylethyl)benzamide (2.84 g, 10.0 mmol) and 50 mL of anhydrous Ethyl Acetate (EtOAc).

  • Causality Note: EtOAc is explicitly chosen over Methanol. Protic solvents can stabilize the polar transition state of C–N cleavage; EtOAc suppresses this, further protecting the benzylic position.

• Catalyst Addition: Carefully add PtO₂ (142 mg, 5 wt%).

  • Safety Imperative: Always add the dry catalyst to the solvent pool, never dry catalyst to solvent vapors, to prevent autoignition.

• Atmosphere Exchange: Seal the flask with a rubber septum. Purge the atmosphere by applying vacuum and backfilling with inert N₂ (3 cycles). Introduce H₂ gas via a balloon, purging the N₂ and backfilling with H₂ (3 cycles).

• Reaction Execution: Stir vigorously at 25 °C.

  • Visual Cue: The brown PtO₂ powder will rapidly darken to black as it is reduced to active Pt(0) nanoparticles. The pale yellow solution will gradually become colorless.

• Self-Validation (IPC): After 2 hours, sample 50 µL of the reaction mixture. Dilute in 1 mL EtOAc and analyze via TLC (Silica gel, Hexanes/EtOAc 1:1). The starting material (UV active, R_f ~0.6) should be completely consumed, replaced by a highly polar spot (UV active, ninhydrin positive, R_f ~0.2).

• Workup & Catalyst Quenching: Upon completion, purge the system with N₂ (3 cycles) to remove residual H₂. Filter the mixture through a tightly packed pad of Celite to remove the pyrophoric Pt(0) catalyst. Wash the pad with 3 x 20 mL EtOAc.

  • Critical: Keep the Celite pad wet; dry Pt(0) can ignite in air.

• Isolation: Concentrate the filtrate under reduced pressure to yield 4-amino-3-methyl-N-(1-phenylethyl)benzamide as an off-white solid (>94% yield).

Fig 2. Step-by-step workflow for the mild PtO2-catalyzed hydrogenation protocol.

Protocol B: Iron-Mediated Béchamp-Type Reduction (Green / Metal-Free Alternative)

For laboratories looking to avoid transition metals entirely, this modern adaptation of the Béchamp reduction provides excellent results [4].

Scale: 10.0 mmol.

• Preparation: In a 250 mL flask, dissolve the substrate (2.84 g, 10.0 mmol) in 60 mL of EtOH. Add 20 mL of an aqueous solution containing NH₄Cl (1.07 g, 20.0 mmol).

  • Causality Note: NH₄Cl acts as a mild proton source. Unlike strong mineral acids (e.g., HCl), it prevents the hydrolysis of the amide bond while providing the necessary protons for the reduction of the nitro group.

• Reduction: Heat the mixture to 70 °C. Add Iron powder (325 mesh, 2.79 g, 50.0 mmol) in three portions over 15 minutes.

  • Visual Cue: The mixture will turn into a dark brown/black suspension as iron oxides form.

• Incubation: Stir at 80 °C (reflux) for 3 hours.

• Self-Validation (IPC): Monitor via LC-MS. The mass of the starting material ([M+H]⁺ 285.11) should transition cleanly to the product mass ([M+H]⁺ 255.14) without any trace of the debenzylated byproduct ([M+H]⁺ 151.08).

• Workup: Cool to room temperature. Filter the iron sludge through a Celite pad, washing generously with EtOAc (100 mL). Transfer the filtrate to a separatory funnel. Wash with saturated NaHCO₃ (50 mL) and brine (50 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to afford the pure aniline derivative.

References

• Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives Source: Molecules (PMC) URL:[Link]

• Metal-Free Reduction of Aromatic and Aliphatic Nitro Compounds to Amines: A HSiCl3-Mediated Reaction of Wide General Applicability Source: Organic Letters (ACS Publications) URL:[Link]

• Synergistic effects in Fe nanoparticles doped with ppm levels of (Pd + Ni). A new catalyst for sustainable nitro group reductions Source: Green Chemistry (RSC Publishing) URL:[Link]

• Amine synthesis by nitro compound reduction Source: Organic Chemistry Portal URL:[Link]

Sources

• 1. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 2. Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Preparation and Management of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide Stock Solutions for Bioassays

Target Audience: Researchers, Application Scientists, and Compound Management Professionals in Drug Discovery.

Introduction & Physicochemical Causality

The compound 3-methyl-4-nitro-N-(1-phenylethyl)benzamide represents a class of highly lipophilic, functionally dense small molecules. Featuring a rigid benzamide core, a strongly electron-withdrawing nitro group, and a bulky, chiral phenylethylamine moiety, this scaffold is typical of advanced screening hits (e.g., viral capsid modulators or enzyme inhibitors) [1].

From a compound management perspective, these structural features dictate highly specific handling requirements. The high logP (lipophilicity) ensures near-zero aqueous solubility in its crystalline state, necessitating the use of an aprotic polar solvent—universally, 100% Dimethyl Sulfoxide (DMSO)—for primary solvation.

The Causality of Degradation: The primary failure mode in bioassays involving hydrophobic benzamides is not chemical degradation, but physical precipitation driven by solvent hydration. DMSO is intensely hygroscopic. When a stock solution is exposed to ambient humidity, water rapidly partitions into the solvent [2]. Because water acts as a potent anti-solvent for 3-methyl-4-nitro-N-(1-phenylethyl)benzamide, even a 5–10% water ingress can initiate microscopic nucleation. Subsequent freeze-thaw cycles provide the activation energy required for these nuclei to mature into irreversible precipitates, drastically lowering the actual molarity of the compound delivered to the assay [2]. Therefore, every step in this protocol is designed as a self-validating system to exclude moisture, minimize thermal cycling, and verify solubility prior to biological evaluation.

Quantitative Solvation & Stability Parameters

To standardize cross-functional workflows, the following operational parameters have been established for this specific benzamide derivative.

Parameter	Specification	Mechanistic Rationale
Primary Solvent	100% Anhydrous DMSO (≤0.005% H2​O )	Disrupts crystal lattice; prevents hydrolysis of the amide bond.
Master Stock Concentration	10.0 mM	Standardized for high-throughput acoustic dispensing architectures.
Max Assay DMSO Tolerance	≤ 0.1% to 1.0% (v/v)	Prevents solvent-induced cytotoxicity or target protein denaturation [1].
Storage Temperature	-20°C (Short term) / -80°C (Long term)	Halts kinetic aggregation and limits oxidative degradation.
Freeze-Thaw Limit	Maximum 3 cycles	Prevents thermodynamic crash-out of the hydrophobic scaffold[2].

Workflow Visualization

The following diagram illustrates the critical path from dry powder to validated, long-term storage aliquots.

Workflow for 3-methyl-4-nitro-N-(1-phenylethyl)benzamide stock preparation and QC.

Step-by-Step Methodology: Master Stock Preparation

This protocol establishes a 10 mM master stock. It utilizes gravimetric tracking rather than volumetric estimation to account for static-induced powder loss.

Phase 1: Gravimetric Solvation

• Equilibration: Remove the lyophilized 3-methyl-4-nitro-N-(1-phenylethyl)benzamide vial from the desiccator. Allow it to equilibrate to room temperature (RT) for 30 minutes before opening to prevent atmospheric condensation on the cold powder.

• Weighing: Under an argon-flushed enclosure, weigh the desired mass (e.g., 2.84 mg for a 1 mL stock, assuming a MW of ~284.3 g/mol ) into a tared, amber glass or low-bind polypropylene vial.

• Solvent Addition: Calculate the exact volume of anhydrous DMSO required based on the actual mass weighed (Volume = Mass / (MW × 10 mM)). Add the DMSO using a positive displacement pipette.

• Dissolution: Vortex gently for 60 seconds. If the solution is not optically clear, sonicate in a water bath at 25°C for up to 5 minutes. Do not exceed 30°C to avoid thermal degradation of the nitro group.

Phase 2: Self-Validating Quality Control

• Nephelometry (Turbidity Check): Transfer a 10 µL aliquot to a microcuvette. Measure laser light scattering (nephelometry). A reading identical to a pure DMSO blank validates complete solvation without sub-visual micro-aggregates.

• LC-MS Verification: Run a 1 µL sample via LC-MS to confirm the mass [M+H]+ and ensure no degradation occurred during transit or solvation.

Phase 3: Aliquoting and Storage

• Aliquoting: To strictly enforce the "maximum 3 freeze-thaw cycles" rule, immediately dispense the 10 mM master stock into 50 µL single-use aliquots using 2D-barcoded matrix tubes.

• Sealing & Storage: Purge the headspace of each tube with argon, seal with pierceable foil or screw caps, and store at -20°C in a desiccated, light-proof container.

Serial Dilution and Assay Plate Preparation

For high-throughput screening (HTS) and dose-response bioassays, the compound must be transitioned from 100% DMSO into an aqueous biological buffer.

The Causality of Acoustic Dispensing: Traditional serial dilutions using pipette tips suffer from plastic adsorption—hydrophobic benzamides stick to the polypropylene tips, leading to artificially low concentrations in the final assay wells. To circumvent this, we mandate Acoustic Droplet Ejection (ADE) (e.g., Echo liquid handlers). ADE uses focused ultrasound to eject nanoliter droplets directly from the source plate to the destination plate without physical contact, ensuring 100% transfer efficiency and eliminating tip-waste [3].

Serial dilution pathway from DMSO master stock to final aqueous bioassay plate.

Protocol for Dose-Response Generation:

• Thawing: Thaw a single 50 µL aliquot of the 10 mM stock at RT in a desiccator.

• Intermediate Preparation: Dilute the 10 mM stock 1:100 into the complete culture medium (e.g., DMEM with 2% FBS) to create a 100 µM intermediate solution containing 1% DMSO [1]. Vortex immediately to prevent localized compound crash-out at the aqueous interface.

• Serial Dilution: Perform a 3-fold or 10-fold serial dilution directly in the intermediate buffer to generate the desired concentration gradient (e.g., 10 µM down to 0.1 nM).

• Final Assay Transfer: Use an acoustic liquid handler to transfer the required nanoliter volumes into the final 384-well or 1536-well assay plates. Ensure the final DMSO concentration in the biological assay remains constant across all wells (typically normalized to 0.1% or 1.0% v/v) to prevent solvent-gradient artifacts.

References

• Pharmacophore-Based Virtual Screening and Structural Modification of Novel Benzamide Derivatives as HBV Capsid Assembly Modulators J-Stage (Chemical and Pharmaceutical Bulletin)[Link]

• Monitoring compound integrity with cytochrome P450 assays and qHTS PubMed Central (PMC) / National Institutes of Health[Link]

• Automating Compound Management Systems Drug Discovery and Development[Link]

Application Notes and Protocols for the Synthesis of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide: A Comparative Guide to Coupling Reagents

For Researchers, Scientists, and Drug Development Professionals

Abstract

The synthesis of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide, a valuable scaffold in medicinal chemistry, presents a common yet critical challenge: the efficient formation of a stable amide bond. The electronic properties of 3-methyl-4-nitrobenzoic acid and the steric considerations of 1-phenylethylamine necessitate a careful selection of coupling reagents to maximize yield and purity. This document provides a comprehensive guide to the selection and application of modern coupling reagents for this specific transformation. We present a comparative analysis of leading reagent classes—uronium/aminium salts (HATU), carbodiimides (EDC/HOBt), and phosphonium salts (PyBOP)—elucidating their mechanistic underpinnings and practical advantages. Detailed, field-tested protocols for each recommended method are provided, empowering researchers to make informed decisions and achieve optimal outcomes in their synthetic endeavors.

Introduction: The Significance of Amide Bond Formation

The amide bond is a cornerstone of modern drug discovery and development, with approximately 25% of all commercial pharmaceuticals containing at least one amide functional group.[1] Its remarkable stability and ability to participate in hydrogen bonding make it a privileged motif in mimicking peptide structures and engaging with biological targets. The synthesis of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide involves the coupling of 3-methyl-4-nitrobenzoic acid, a carboxylic acid bearing an electron-withdrawing nitro group, and 1-phenylethylamine, a chiral amine with moderate steric bulk.

The direct condensation of a carboxylic acid and an amine is a kinetically slow and thermodynamically unfavorable process under mild conditions, primarily because the basic amine will deprotonate the acidic carboxylic acid to form an unreactive ammonium carboxylate salt.[2][3] To overcome this, the carboxylic acid must be "activated" by converting the hydroxyl group into a better leaving group, thus rendering the carbonyl carbon sufficiently electrophilic for nucleophilic attack by the amine.[4][5] The choice of activating agent, or coupling reagent, is paramount to the success of the reaction.

Comparative Analysis of Recommended Coupling Reagents

The selection of an optimal coupling reagent is contingent on several factors, including the steric and electronic nature of the substrates, potential for racemization of the chiral amine, and the desired reaction conditions. For the synthesis of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide, we will consider three major classes of modern coupling reagents.

Uronium/Aminium Salts: The Case for HATU

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is a third-generation aminium-based coupling reagent celebrated for its high efficiency, rapid reaction kinetics, and low rates of racemization.[6][7] It is particularly effective for coupling sterically hindered amino acids and amides.[6]

Mechanism of Action: In the presence of a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA), the carboxylic acid is deprotonated.[6] The resulting carboxylate attacks the electrophilic carbon of HATU, leading to the formation of a highly reactive OAt-active ester and releasing tetramethylurea as a byproduct.[6][8] The amine then attacks this active ester to form the desired amide bond.[6] The presence of the 1-hydroxy-7-azabenzotriazole (HOAt) moiety in HATU is crucial, as it accelerates the reaction and suppresses epimerization.[6]

Caption: General workflow for amide coupling reactions.

Protocol 1: HATU-Mediated Coupling

Materials:

• 3-methyl-4-nitrobenzoic acid (1.0 eq)

• (R)- or (S)-1-phenylethylamine (1.1 eq)

• HATU (1.1 eq) [6]* N,N-Diisopropylethylamine (DIPEA) (3.0 eq) [9]* Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• 1N HCl (aq)

• Saturated NaHCO₃ (aq)

• Brine

• Anhydrous Na₂SO₄

Procedure:

• To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 3-methyl-4-nitrobenzoic acid (1.0 eq) and HATU (1.1 eq).

• Dissolve the solids in anhydrous DMF (to a concentration of approximately 0.1-0.5 M).

• Cool the solution to 0 °C using an ice bath.

• Add DIPEA (3.0 eq) dropwise to the stirred solution. [9]5. Allow the mixture to stir at 0 °C for 15-30 minutes for pre-activation of the carboxylic acid. [6]6. Add 1-phenylethylamine (1.1 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with 1N HCl, saturated aqueous NaHCO₃, and brine. [6]These washes serve to remove unreacted amine, excess acid, HOAt, and the base. [6]10. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure 3-methyl-4-nitro-N-(1-phenylethyl)benzamide.

Protocol 2: EDC/HOBt-Mediated Coupling

Materials:

• 3-methyl-4-nitrobenzoic acid (1.0 eq)

• (R)- or (S)-1-phenylethylamine (1.1 eq)

• EDC·HCl (1.2 eq) [9]* HOBt (1.2 eq) [9]* DIPEA or Triethylamine (TEA) (2.5 eq) [9]* Anhydrous Dichloromethane (DCM) or DMF

• Ethyl acetate

• Water

• 1N HCl (aq)

• Saturated NaHCO₃ (aq)

• Brine

• Anhydrous Na₂SO₄

Procedure:

• To a round-bottom flask, add 3-methyl-4-nitrobenzoic acid (1.0 eq), HOBt (1.2 eq), and 1-phenylethylamine (1.1 eq). [9]2. Dissolve the mixture in anhydrous DCM or DMF.

• Cool the solution to 0 °C in an ice bath with stirring.

• Add EDC·HCl (1.2 eq) portion-wise to the reaction mixture. [9]5. Add DIPEA (2.5 eq) dropwise. [9]6. Allow the reaction to warm to room temperature and stir for 8 to 24 hours, monitoring by TLC or LC-MS.

• Once complete, dilute the mixture with ethyl acetate or another suitable organic solvent.

• Wash the organic phase with water (to remove the EDC byproduct), 1N HCl, saturated aqueous NaHCO₃, and brine. [9]9. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude amide product via flash column chromatography or recrystallization.

Conclusion

The successful synthesis of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide hinges on the judicious selection of a coupling reagent to activate the carboxylic acid. While several excellent options exist, HATU stands out for its efficiency and speed, making it an ideal choice for laboratory-scale synthesis where yield and purity are paramount. For larger-scale applications or when cost is a significant driver, the classic EDC/HOBt system provides a robust and reliable alternative. By understanding the mechanistic nuances and following the detailed protocols provided, researchers can confidently and efficiently synthesize this and other valuable amide-containing molecules.

References

• Albericio, F., et al. (2001). Phosphonium Salts in Peptide Synthesis. In Solid-Phase Synthesis: A Practical Guide. [Link not available]

• Organic Chemistry Tutor. (n.d.). Carbodiimide-Mediated Coupling. Available at: [Link]

• Li, G., et al. (2008). A Practical Method for Functionalized Peptide or Amide Bond Formation in Aqueous−Ethanol Media with EDC as Activator. Organic Process Research & Development. Available at: [Link]

• Organic Synthesis. (n.d.). Acid-Amine Coupling using T3P. Available at: [Link]

• Ghosh, A. K., & Shahabi, D. (2021). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters. Available at: [Link]

• Chemistry Steps. (2025). Amides from Carboxylic Acids-DCC and EDC Coupling. Available at: [Link]

• Grokipedia. (n.d.). Phosphonium coupling. Available at: [Link]

• Curia Global. (2024). Understanding T3P® from start to finish. Available at: [Link]

• Dunetz, J. R., et al. (2011). General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Organic Letters. Available at: [Link]

• Organic Synthesis. (n.d.). Acid-Amine Coupling using EDCI. Available at: [Link]

• Wikipedia. (n.d.). Phosphonium coupling. Available at: [Link]

• Royal Society of Chemistry. (2021). Recent advances in asymmetric synthesis of chiral amides and peptides: racemization-free coupling reagents. Organic & Biomolecular Chemistry. Available at: [Link]

• Magano, J., & Dunetz, J. R. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development. Available at: [Link]

• Royal Society of Chemistry. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Available at: [Link]

• Dunetz, J. R., et al. (2011). General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Organic Letters. Available at: [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt). Available at: [Link]

• International Journal of Scientific Research in Science, Engineering and Technology. (2018). An Efficient Protocol for Acid-Amine Coupling using T3P as Coupling Agent. Available at: [Link]

• Royal Society of Chemistry. (2017). Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. RSC Publishing. Available at: [Link]

• Wikipedia. (n.d.). HATU. Available at: [Link]

• National Center for Biotechnology Information. (2019). Amide Formation: Choosing the Safer Carbodiimide in Combination with OxymaPure to Avoid HCN Release. PMC. Available at: [Link]

• YouTube. (2026). Carbodiimide Coupling: The Better Alternative for Amide Synthesis. Available at: [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (Coupling) - HATU. Available at: [Link]

• Semantic Scholar. (n.d.). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Available at: [Link]

• Semantic Scholar. (n.d.). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Available at: [Link]

• ResearchGate. (n.d.). Coupling Reagents. Available at: [Link]

• ResearchGate. (n.d.). Proposed mechanism for activation by uronium salt. Available at: [Link]

• American Chemical Society. (2022). Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. ACS Publications. Available at: [Link]

• CORA. (2016). The mechanism of phosphonium ylide alcoholysis and hydrolysis: concerted addition of the OH bond across the P=C bond. Available at: [Link]

• Thieme. (n.d.). The Uronium/Guanidinium Peptide Coupling Reagents. Available at: [Link]

• ResearchGate. (2015). (PDF) A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. Available at: [Link]

• Google Patents. (n.d.). CN104356022A - Synthetic method of N-methyl-4-(methyl amino)-3-nitrobenzamide.

• Aapptec Peptides. (n.d.). Coupling Reagents. Available at: [Link]

• PatSnap. (2021). Preparation method of 3-methyl-4-nitrobenzoic acid. Available at: [Link]

• MDPI. (n.d.). (R)-(+)-3,5-Dinitro-N-(1-phenylethyl)benzothioamide. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 3-Methyl-4-nitrobenzoic acid. Available at: [Link]

• Preprints.org. (2023). (R)-(+)-3,5-dinitro-N-(1- phenylethyl)benzothioamide. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. chempep.com [chempep.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]
• 8. HATU - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]

Technical Notes & Optimization

Reducing impurities and side products in 3-methyl-4-nitro-N-(1-phenylethyl)benzamide preparation

Welcome to the Technical Support Center for the synthesis of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide. This guide is engineered for drug development professionals and synthetic chemists. It provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to eliminate impurities and maximize yield during the amidation of 3-methyl-4-nitrobenzoic acid with 1-phenylethanamine.

Reaction Pathway & Byproduct Formation

Caption: Reaction pathways for 3-methyl-4-nitrobenzoic acid amidation showing byproduct formation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: When using carbodiimides, I am observing a significant side product that permanently consumes my starting material. What is causing this? Causality & Solution: Carbodiimides (like EDC or DCC) activate the carboxylic acid to form an O-acylisourea intermediate. Because 1-phenylethanamine contains an alpha-methyl group, steric hindrance can slow down its nucleophilic attack. During this delay, the O-acylisourea undergoes an intramolecular rearrangement to form a thermodynamically stable, unreactive N-acylurea byproduct[1]. Recommendation: Introduce HOBt (1-Hydroxybenzotriazole) to the reaction. HOBt rapidly intercepts the O-acylisourea to form an OBt active ester. This ester is highly reactive toward amines but immune to O-to-N migration, directing the pathway exclusively toward the desired benzamide[2][3].

Q2: I successfully formed the target benzamide using DCC, but I cannot separate it from a persistent white precipitate. How can I improve purity? Causality & Solution: You are observing dicyclohexylurea (DCU), the byproduct of DCC activation. DCU is notoriously insoluble in both aqueous and organic solvents, causing it to co-elute or co-crystallize with the target amide[1]. Recommendation: Substitute DCC with EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride). The resulting urea byproduct contains a tertiary amine. During an acidic aqueous workup (e.g., washing with 1M HCl), this amine becomes protonated, rendering the byproduct highly water-soluble so it can be quantitatively extracted into the aqueous phase[4].

Q3: When scaling up using oxalyl chloride to form 3-methyl-4-nitrobenzoyl chloride, the reaction stalls, leaving unreacted acid. What is going wrong? Causality & Solution: Oxalyl chloride alone reacts very slowly with electron-deficient aromatic acids like 3-methyl-4-nitrobenzoic acid. The nitro group strongly withdraws electron density, reducing the nucleophilicity of the carboxylate. Recommendation: Add a catalytic amount of DMF (N,N-Dimethylformamide). DMF reacts with oxalyl chloride to generate the highly electrophilic Vilsmeier-Haack reagent, which rapidly converts the sluggish carboxylic acid into the acid chloride, regenerating DMF in a catalytic cycle[5].

Quantitative Data: Coupling Reagent Comparison

Selecting the right coupling strategy is critical for balancing yield, purity, and scalability. Below is a comparison of standard methodologies for this specific amidation.

Coupling Strategy	Activation Agent	Additive	Yield Potential	O-to-N Migration Risk	Byproduct Removal
Carbodiimide (Aqueous)	EDC·HCl	HOBt	High (85–95%)	Very Low	Easy (Aqueous extraction)
Carbodiimide (Organic)	DCC	None	Moderate (70–80%)	High	Difficult (Insoluble DCU)
Uronium Salt	HATU	DIPEA	Very High (>95%)	None	Moderate (Chromatography)
Acid Chloride	Oxalyl Chloride	DMF (cat.)	High (80–90%)	None	Easy (Volatile byproducts)

Self-Validating Experimental Protocols

Every robust protocol must contain internal checkpoints. Use the following methodologies to ensure continuous validation during your synthesis.

Protocol A: Mild Amidation using EDC/HOBt (Recommended for High Purity)

This method is ideal for discovery-scale synthesis where avoiding chromatography is preferred.

• Activation: Dissolve 3-methyl-4-nitrobenzoic acid (1.0 eq) and HOBt (1.2 eq) in anhydrous DMF/DCM (1:4 ratio, 0.2 M). Cool to 0 °C. Add EDC·HCl (1.2 eq) portion-wise. Stir for 30 minutes.

  • Self-Validation Checkpoint: Perform a TLC (50% EtOAc/Hexanes). The starting acid (Rf ~0.2) should be completely consumed and replaced by a less polar, UV-active spot indicating the formation of the OBt active ester. Do not proceed until activation is complete.

• Coupling: Add 1-phenylethanamine (1.1 eq) followed by N,N-Diisopropylethylamine (DIPEA, 2.0 eq). Allow the reaction to warm to room temperature and stir for 4 hours.

• Workup: Dilute the mixture with DCM. Wash the organic layer sequentially with:

  • 1M HCl (Removes unreacted amine, DIPEA, EDC, and EDC-urea byproduct).

  • Saturated aqueous NaHCO₃ (Removes unreacted starting acid and HOBt).

  • Brine (Removes residual water).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under vacuum.

  • Self-Validation Checkpoint: Analyze the crude solid via LC-MS. The expected mass is [M+H]⁺ = 285.1, with no significant peaks corresponding to N-acylurea (+264 m/z).

Protocol B: Acid Chloride Method (Recommended for Scale-Up)

This method is highly cost-effective for multi-gram scale synthesis.

• Vilsmeier-Haack Activation: Suspend 3-methyl-4-nitrobenzoic acid (1.0 eq) in anhydrous DCM (0.5 M). Add a catalytic amount of DMF (0.05 eq). Cool to 0 °C. Dropwise add oxalyl chloride (1.5 eq).

  • Self-Validation Checkpoint: Immediate effervescence (CO and CO₂ gas) indicates the catalytic cycle is active. The reaction is complete when gas evolution ceases and the suspension becomes a clear solution[5].

• Concentration: Concentrate the mixture under vacuum to remove excess oxalyl chloride and HCl gas. Redissolve the resulting crude acid chloride in anhydrous DCM.

• Coupling: In a separate flask, dissolve 1-phenylethanamine (1.1 eq) and Triethylamine (TEA, 1.5 eq) in DCM at 0 °C. Dropwise add the acid chloride solution to this mixture.

  • Self-Validation Checkpoint: An immediate exothermic reaction and the formation of a white precipitate (TEA·HCl) visually confirms successful amide bond formation.

• Workup: Wash the organic mixture with water, 1M HCl, and brine. Dry and concentrate to yield the target benzamide.

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Technical Support Center: Optimizing HPLC Analysis for 3-methyl-4-nitro-N-(1-phenylethyl)benzamide

Welcome to the technical support center for the HPLC analysis of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for mobile phase optimization and troubleshooting. Our approach moves beyond simple procedural lists to explain the underlying scientific principles, ensuring your methods are robust, reproducible, and scientifically sound.

Understanding the Analyte: A Chromatographic Perspective

Before optimizing a method, it is crucial to understand the physicochemical properties of the target analyte, 3-methyl-4-nitro-N-(1-phenylethyl)benzamide.

• Structure and Polarity: The molecule possesses significant non-polar character due to its two phenyl rings and methyl group, making it well-suited for Reverse-Phase (RP) HPLC.[1][2][3]

• Key Functional Groups:

  • Benzamide: The amide group is generally considered neutral but can participate in hydrogen bonding and may interact with active sites (silanols) on the stationary phase, potentially causing peak tailing.[4]

  • Nitro Group (-NO2): This is a strong electron-withdrawing group and a powerful chromophore, which is advantageous for UV detection.[5][6]

• Ionization: The benzamide moiety is a very weak base. To ensure a consistent and single ionic form during analysis, and to suppress unwanted interactions with the silica backbone of the column, controlling the mobile phase pH is critical for method robustness.[7][8]

Troubleshooting Guide

This section addresses specific issues you may encounter during method development and routine analysis. The solutions are presented in a logical, step-by-step format.

Q1: Why am I seeing poor peak shape (significant tailing or fronting) for my analyte?

Peak tailing is the most common peak shape issue for amide-containing compounds. It is often caused by secondary interactions between the analyte and the stationary phase.

Systematic Troubleshooting for Peak Tailing:

• Assess Silanol Interactions: The primary cause of tailing for moderately basic compounds like amides is often interaction with ionized silanol groups (Si-O⁻) on the silica surface of the stationary phase.

  • Solution: Lower the mobile phase pH. By operating at a pH between 2.5 and 3.5, you protonate the silanol groups (Si-OH), minimizing these secondary ionic interactions. An acidic modifier like formic acid, phosphoric acid, or a phosphate buffer is highly effective.[9]

• Check for Column Overload: Injecting too much sample mass onto the column can saturate the stationary phase, leading to tailing peaks.[10][11]

  • Solution: Reduce the injection volume or the sample concentration by a factor of 5-10 and observe the peak shape. If tailing improves, overload was the issue.

• Evaluate Sample Solvent Effects: If the sample is dissolved in a solvent much stronger than the mobile phase (e.g., 100% Acetonitrile), it can cause peak distortion, including fronting.[10][12]

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase composition. If solubility is an issue, use the weakest solvent possible that still provides adequate solubility.

• Inspect for Column Contamination or Voids: An accumulation of strongly retained sample matrix components on the column frit or a void in the packing bed can cause severe peak distortion.[12]

  • Solution: First, try flushing the column with a strong solvent (e.g., isopropanol). If that fails, back-flushing may help clear a blocked inlet frit.[13] If a void has formed, the column will likely need to be replaced. Using a guard column is a cost-effective way to protect the analytical column.

Troubleshooting Flowchart: Peak Tailing

Caption: A systematic approach to troubleshooting peak tailing.

Q2: How can I improve the resolution between my analyte and a closely eluting impurity?

Improving resolution requires changing the chromatographic selectivity. This involves modifying the mobile phase or stationary phase to alter the relative interactions of the two compounds.

• Change the Organic Modifier: Acetonitrile and methanol have different solvent properties. Switching between them is one of the most powerful ways to change selectivity.[14]

  • Action: If you are using acetonitrile, prepare an equivalent mobile phase (with adjusted % organic to achieve similar retention) using methanol. Methanol is a protic solvent and can engage in different hydrogen bonding interactions than the aprotic acetonitrile.

• Adjust the Mobile Phase pH: Even small changes in pH can alter the retention of compounds differently, especially if one has an ionizable group that the other lacks.

  • Action: Try adjusting the pH of your buffered mobile phase by ±0.5 pH units. This can be enough to significantly impact selectivity without drastically changing retention time.[7]

• Modify the Temperature: Temperature affects mobile phase viscosity and the kinetics of mass transfer, which can change selectivity.

  • Action: Adjust the column oven temperature by ±10 °C. Lower temperatures often increase retention and can improve resolution, while higher temperatures decrease analysis time and backpressure.[15]

• Consider an Alternative Stationary Phase: If mobile phase adjustments are insufficient, the stationary phase chemistry may not be suitable.

  • Action: For an analyte with aromatic rings, a Phenyl-Hexyl stationary phase can provide alternative selectivity through π-π interactions, which are different from the hydrophobic interactions of a standard C18 column.[16]

Q3: My retention times are drifting between injections. What is the cause?

Retention time instability is a common problem that undermines method reliability.

• Column Equilibration: Insufficient equilibration time between gradient runs is a frequent cause. Ensure the column is re-equilibrated with the initial mobile phase for at least 10 column volumes.

• Mobile Phase Issues:

  • Unstable pH: An unbuffered or poorly buffered mobile phase can absorb atmospheric CO₂, causing the pH to drift and retention times to shift, especially for ionizable compounds.[10] Always use a buffer if pH control is necessary.[17]

  • Composition Change: Evaporation of the more volatile organic component from the mobile phase reservoir can change the solvent strength over time. Keep reservoirs covered.

• System Issues: Check for leaks in the pump, fittings, or injector.[13] Worn pump seals can also lead to inconsistent flow rates, directly affecting retention times.[18]

• Temperature Fluctuations: A fluctuating laboratory temperature can affect retention if a column oven is not used.[18] Ensure the column compartment maintains a stable temperature.

Frequently Asked Questions (FAQs)

Q1: What is a good starting mobile phase for analyzing 3-methyl-4-nitro-N-(1-phenylethyl)benzamide?

For a standard C18 column (e.g., 4.6 x 150 mm, 5 µm), a systematic approach is best. The following table outlines recommended starting conditions.

Parameter	Recommended Starting Condition	Rationale
Stationary Phase	C18 or C8	Provides good hydrophobic retention for this non-polar analyte.[16]
Mobile Phase A	0.1% Formic Acid in Water or 10-20 mM Phosphate Buffer (pH 2.5-3.0)	An acidic pH is crucial to suppress silanol activity, ensuring sharp, symmetrical peaks.[7][9] Formic acid is volatile and MS-compatible, while phosphate offers strong buffering capacity for UV-only methods.[19][20]
Mobile Phase B	Acetonitrile (ACN)	ACN generally provides lower backpressure and high efficiency.[21]
Detection	UV, at λmax (approx. 254-280 nm)	The nitro-aromatic structure provides strong UV absorbance for high sensitivity. Determine the exact λmax by running a UV scan.[5]
Scouting Gradient	5% to 95% ACN over 20 minutes	A broad gradient is the most efficient way to determine the approximate organic percentage needed to elute the compound and any impurities.[5]

After the initial scouting gradient, you can develop an optimized isocratic or gradient method that provides a retention factor (k') between 2 and 10 for the main peak.[14]

Q2: Do I really need to use a buffer for this seemingly neutral compound?

Yes, using a buffer is strongly recommended for method robustness and transferability.[17] While the analyte itself may not ionize significantly in the typical HPLC pH range, the buffer's primary role here is to control the pH precisely. This ensures that the silica surface of the stationary phase remains in a consistent, protonated state, which prevents variable secondary interactions that lead to peak tailing and shifting retention times.[14]

Q3: How do I select the right buffer for my desired pH?

A buffer is most effective when the mobile phase pH is within ±1 unit of its pKa.[22]

Buffer	pKa Value(s)	Effective pH Range	UV Cutoff (approx.)
Phosphate	2.15, 7.20, 12.38	1.1 - 3.1 & 6.2 - 8.2	~200 nm
Formate	3.75	2.8 - 4.8	~210 nm
Acetate	4.76	3.8 - 5.8	~210 nm
Citrate	3.13, 4.76, 6.40	2.1 - 7.4 (broad)	~230 nm

Source: Data compiled from multiple sources.[16][19][20]

Key Considerations:

• Buffer Concentration: Start with 10-20 mM. This is usually sufficient to provide adequate buffering capacity without risking precipitation when mixed with high percentages of organic solvent.

• Detector Compatibility: For LC-MS, you must use volatile buffers like formic acid, ammonium formate, or ammonium acetate.[20] Non-volatile salts like phosphate will contaminate the mass spectrometer source.[23]

Workflow for Mobile Phase Optimization

Caption: A systematic workflow for developing a robust HPLC method.

References

• How to Select a Buffer for your HPLC Mobile Phase? (n.d.). Axion Labs. Retrieved from [Link]

• Vad, C. (2025, February 28). Troubleshooting Common HPLC Issues. Labcompare.com. Retrieved from [Link]

• Expert Guide to Troubleshooting Common HPLC Issues. (2025, May 29). AELAB. Retrieved from [Link]

• Saxena, N. (2020, April 8). Choosing the Right Buffers for Mobile Phase. Phenomenex. Retrieved from [Link]

• HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers. (2025, August 22). Persee - PGeneral. Retrieved from [Link]

• Steps for HPLC Method Development. (n.d.). Pharmaguideline. Retrieved from [Link]

• Advanced HPLC Method Development: Best Practices for Pharmaceutical Analysis. (2025, July 22). Chromatography Online. Retrieved from [Link]

• HPLC Troubleshooting Guide. (n.d.). ACE HPLC Columns. Retrieved from [Link]

• Exploring the Different Mobile Phases in HPLC. (2024, October 23). Moravek, Inc. Retrieved from [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis. (2026, March 6). Technology Networks. Retrieved from [Link]

• Reverse Phase vs Normal Phase in HPLC. (n.d.). Labtech. Retrieved from [Link]

• A Guide to HPLC and LC-MS Buffer Selection. (n.d.). ACE HPLC Columns. Retrieved from [Link]

• Dickie, A. (2025, April 4). Reverse vs Normal Phase HPLC: How to Choose the Right Tool. Lab Manager. Retrieved from [Link]

• Buffer & Eluent Preparation in HPLC – Best Practices. (2026, February 9). KNAUER. Retrieved from [Link]

• Effective HPLC method development. (n.d.). SciSpace. Retrieved from [Link]

• A Review of HPLC Method Development and Validation as per ICH Guidelines. (n.d.). Asian Journal of Pharmaceutical Analysis. Retrieved from [Link]

• How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase. (2026, March 19). LCGC International. Retrieved from [Link]

• Effect of pH and mobile phase additives on the chromatographic behaviour of an amide-embedded stationary phase. (n.d.). ResearchGate. Retrieved from [Link]

• What the heck is HPLC normal phase/reverse-phase and what does it tell us? (2017, August 30). Reddit. Retrieved from [Link]

• How does an acid pH affect reversed-phase chromatography separations? (2023, January 24). Biotage. Retrieved from [Link]

• Pandey, P. K. (2025, October 7). What Is Role of pH In HPLC Separation: Learn Easily In 7 Minutes. PharmaGuru. Retrieved from [Link]

• Shinde, V. (2025, February 1). Exploring the Role of pH in HPLC Separation. Veeprho. Retrieved from [Link]

• Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance. (n.d.). Waters Corporation. Retrieved from [Link]

• Troubleshooting Poor Peak Shape and Resolution in HPLC. (2024, October 14). YouTube. Retrieved from [Link]

• Troubleshooting Peak Shape Problems in HPLC. (n.d.). Waters Corporation. Retrieved from [Link]

• Common Causes of Poor Peak Shape in HPLC and How to Fix Them. (n.d.). News-Medical.net. Retrieved from [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. (2025, June 6). Phenomenex. Retrieved from [Link]

• HPLC Troubleshooting Mini Guide - Peak Issues. (n.d.). Phenomenex. Retrieved from [Link]

• Effect of pH on LC-MS Analysis of Amines. (n.d.). Waters Corporation. Retrieved from [Link]

• Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies. (2024, May 10). alwsci. Retrieved from [Link]

• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. (2013, November 1). LCGC International. Retrieved from [Link]

• Analytical Methods. (n.d.). RSC Publishing. Retrieved from [Link]

• How to optimize the ph of the mobile phase? (2020, March 8). ResearchGate. Retrieved from [Link]

• Separation of Propanenitrile, 3-[ethyl[3-methyl-4-[(6-nitro-2-benzothiazolyl)azo]phenyl]amino]- on Newcrom R1 HPLC column. (2018, February 17). SIELC Technologies. Retrieved from [Link]

• Development and Validation of HPLC Method for Simultaneous Determination of Three Constituent in 4-FDC Tablet by Pre-Column Derivatization. (n.d.). ResearchGate. Retrieved from [Link]

• Analysis of 3-Methyl-4-nitrophenol, A Major Metabolite of Fenitrothion, In Mice Urine Using HPLC. (n.d.). ResearchGate. Retrieved from [Link]

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Technical Support Center: Enhancing the Chemical Stability of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide in Biological Buffers

Welcome to the technical support center for 3-methyl-4-nitro-N-(1-phenylethyl)benzamide. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve stability issues encountered when working with this compound in aqueous biological buffers. Our goal is to provide you with the mechanistic understanding and practical protocols necessary to ensure the integrity of your experiments.

Introduction: The Challenge of Benzamide Stability

3-methyl-4-nitro-N-(1-phenylethyl)benzamide is a molecule featuring a substituted benzamide core. While robust in a solid state, its stability in aqueous solutions—particularly the biological buffers used in cellular and biochemical assays—can be compromised. The primary liabilities of this structure are the amide bond, susceptible to hydrolysis, and the nitroaromatic system, which is sensitive to light. This guide will walk you through identifying the root cause of degradation and implementing effective mitigation strategies.

Part 1: Frequently Asked Questions (FAQs)

Q1: I'm seeing a decrease in the concentration of my compound over time in my assay buffer. What is the most likely cause?

The most common cause of degradation for this class of molecules in aqueous buffers is hydrolysis of the amide bond.[1][2][3][4][5] This reaction is the cleavage of the bond between the carbonyl group and the nitrogen atom, and it can be catalyzed by either acidic or basic conditions.[2][3] A second, but equally important, cause is photodegradation, as nitroaromatic compounds can be degraded by exposure to light, especially in the UV spectrum.[6][7]

Q2: What are the immediate troubleshooting steps I should take?

• Control the pH: The rate of hydrolysis is highly dependent on the pH of your buffer.[8][9] Ensure your buffer is prepared correctly and the pH is verified. See our in-depth guide on pH profiling.

• Protect from Light: Immediately begin working with the compound in amber-colored vials or tubes and minimize exposure of your experimental plates and stock solutions to ambient lab lighting.

• Control Temperature: Store stock solutions and buffered samples at the lowest practical temperature for your experiment (e.g., on ice or at 4°C) to slow down the rate of all chemical reactions.

• Use Fresh Solutions: Prepare aqueous solutions of the compound immediately before use. Avoid storing the compound in biological buffers for extended periods.

Q3: How can I definitively confirm that my compound is degrading and not just precipitating?

Degradation involves a chemical change, while precipitation is a physical change. To distinguish between them, you can use High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Degradation: You will observe a decrease in the area of the peak corresponding to the parent compound and the appearance of new peaks corresponding to degradation products.

• Precipitation: After centrifuging your sample, the concentration in the supernatant will be lower, but you will not see new peaks appearing in the chromatogram. The precipitate can often be redissolved in a strong organic solvent like DMSO.

Q4: What are the expected products of degradation?

• From Hydrolysis: The amide bond cleavage will yield two primary products: 3-methyl-4-nitrobenzoic acid and (1-phenylethyl)amine .[3][4]

• From Photodegradation: Photodegradation of nitroaromatic compounds can be complex, potentially leading to various phenolic compounds and the release of nitrite ions.[6][7]

Part 2: In-Depth Troubleshooting Guides

Guide 1: Investigating and Mitigating Hydrolytic Degradation

Amide hydrolysis is a reaction with water that cleaves the amide bond.[5] The reaction is significantly influenced by the concentration of hydronium (H₃O⁺) and hydroxide (OH⁻) ions, making pH a critical factor.[9]

Causality: Why pH Matters

• Acid-Catalyzed Hydrolysis: Under acidic conditions, the carbonyl oxygen of the amide is protonated. This makes the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by a water molecule.[2]

• Base-Catalyzed Hydrolysis: Under basic conditions, a hydroxide ion (a strong nucleophile) directly attacks the carbonyl carbon. This process is typically slower for amides than for esters because the resulting amide ion is a poor leaving group.[2]

For most amides, a pH range of 6-8 offers the greatest stability, but this must be determined empirically for each compound.

Workflow: Identifying the Optimal pH

The following diagram outlines the workflow for assessing the stability of your compound across a range of pH values.

Caption: Workflow for pH-dependent stability assessment.

Data Presentation: Hypothetical pH Stability Data

A typical outcome of a pH stability study is summarized below. The data represents the percentage of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide remaining after 24 hours of incubation at room temperature.

Buffer System	pH	% Parent Compound Remaining (24h)
Citrate Buffer	4.0	75%
Phosphate Buffer	6.0	98%
Phosphate-Buffered Saline (PBS)	7.4	89%
Borate Buffer	9.0	62%

Diagram: Hydrolysis Degradation Pathway

Caption: Amide hydrolysis of the parent compound.

Guide 2: Preventing Photodegradation

Nitroaromatic compounds absorb light in the UV-visible range. This absorption can excite the molecule to a higher energy state, leading to chemical reactions that break it down.[10][11]

Protocol: Assessing Photostability

• Prepare Samples: Prepare two identical sets of your compound diluted in the chosen biological buffer (e.g., 10 µM in pH 7.4 PBS).

• Incubation Conditions:

  • Set A (Light): Place the samples on the lab bench under normal ambient lighting conditions. For a stressed condition, use a photostability chamber with controlled light output.

  • Set B (Dark): Wrap the samples completely in aluminum foil and place them next to Set A.

• Time Points: Analyze samples from both sets at various time points (e.g., 0, 1, 4, 8 hours) using the HPLC-based stability assay (Protocol A).

• Analysis: Compare the degradation rate between the light-exposed and dark-control samples. A significantly faster degradation in Set A confirms photosensitivity.

Practical Recommendations for Mitigation:

• Use Amber Glassware: Always store stock solutions and prepare dilutions in amber-colored glass vials or plastic tubes that block UV light.

• Minimize Exposure: During experiments, cover microplates with foil or use amber-tinted plates. Turn off unnecessary overhead lights.

• Work Efficiently: Plan your experiments to minimize the time the compound is exposed to light while in an aqueous solution.

Part 3: Key Experimental Protocols

Protocol A: HPLC-Based Stability Assay

This protocol provides a universal method for quantifying the concentration of the parent compound over time.

• Instrumentation: An HPLC system with a UV-Vis detector and a C18 reverse-phase column is recommended.

• Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B) is a good starting point.

• Sample Preparation:

  • At each time point, withdraw 50 µL of the sample.

  • Immediately quench the reaction by adding it to 150 µL of cold acetonitrile. This precipitates proteins and stops further degradation.

  • Vortex and centrifuge at >10,000 x g for 10 minutes to pellet any precipitate.

  • Transfer the supernatant to an HPLC vial for analysis.

• Data Analysis:

  • Monitor the peak area of the parent compound at an appropriate wavelength (e.g., 254 nm).

  • Calculate the percentage of compound remaining at each time point (t) relative to the initial time point (t=0) using the formula: % Remaining = (Peak Area_t / Peak Area_t=0) * 100.

Protocol B: pH Profile and Buffer Screening

This protocol expands on the workflow described in Guide 1 to systematically identify the optimal buffer conditions.

• Buffer Preparation: Prepare a series of buffers covering a wide pH range (e.g., pH 3 to 10). Use buffers with non-nucleophilic components where possible (e.g., phosphate, citrate, MES).

• Stock Solution: Prepare a concentrated stock solution (e.g., 10 mM) of the compound in 100% DMSO. Most research compounds are stable for extended periods when stored this way at -20°C or -80°C.[12]

• Initiate Experiment: Dilute the DMSO stock into each buffer to the final desired concentration (e.g., 10 µM). Ensure the final DMSO concentration is low (<1%) to not significantly alter the buffer properties.

• Incubation and Analysis: Incubate all samples at a constant temperature (e.g., 25°C or 37°C), protected from light. Analyze aliquots at multiple time points as described in Protocol A.

• Evaluation: Plot the results to determine the pH at which the compound exhibits the lowest rate of degradation.

Part 4: Advanced Strategies for Stability Enhancement

If optimizing pH and protecting from light are insufficient, consider these advanced strategies.

• Use of Co-solvents: For compounds with poor aqueous solubility, the addition of a water-miscible organic co-solvent (e.g., ethanol, propylene glycol) can enhance solubility.[13] This also reduces the activity of water, which can slow the rate of hydrolysis. However, co-solvents can impact biological assays, so their compatibility must be verified.

• Formulation with Excipients: In drug development, excipients like cyclodextrins can form inclusion complexes with hydrophobic drugs, protecting labile functional groups and improving solubility and stability.[14][15] While complex for routine lab assays, this strategy is valuable for in vivo studies.

Part 5: Summary Troubleshooting Table

Issue Observed	Potential Cause	Recommended Action
Decreasing parent peak with new peaks appearing in HPLC	Chemical Degradation	Proceed to investigate specific causes (hydrolysis, photolysis).
Decreasing parent concentration with no new peaks	Precipitation	Verify solubility limit. Use co-solvents or reduce concentration.
Faster degradation under lab lights vs. in the dark	Photodegradation	Work in amber vials, cover plates, minimize light exposure.
Degradation rate is highly dependent on buffer pH	Hydrolysis	Perform a pH stability study (Protocol B) to find the optimal pH.
Compound is unstable even at optimal pH	Inherent Lability	Keep solutions on ice, prepare fresh for each experiment, minimize incubation time.

References

• Chemguide. (n.d.). The Hydrolysis of Amides. Retrieved from [Link][1]

• LibreTexts Chemistry. (2021). Chemistry of Amides. Retrieved from [Link][2]

• Allen, A. (2025, March 19). Amide Hydrolysis: Mechanism, Conditions and Applications. Retrieved from [Link][3]

• Chen, B., Yang, C., & Goh, N. K. (2005). Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/H2O2 process. Journal of Environmental Sciences, 17(6), 886-893. Retrieved from [Link][6]

• Save My Exams. (2025, January 4). Reactions of Amides. Retrieved from [Link][4]

• LibreTexts Chemistry. (2015, March 17). Hydrolysis of Amides. Retrieved from [Link][5]

• Doll, T. E., & Frimmel, F. H. (2004). Formation of Nitroaromatic Compounds in Advanced Oxidation Processes: Photolysis versus Photocatalysis. Environmental Science & Technology, 38(23), 6339-6345. Retrieved from [Link][10]

• Chen, B., Yang, C., & Goh, N. K. (2005). Direct photolysis of nitroaromatic compounds in aqueous solutions. Journal of Environmental Sciences, 17(4), 598-604. Retrieved from [Link][7]

• Ahmad, S., et al. (2025, September 8). Enhancing the Solubility of Poorly Soluble Drugs: Strategies and Advances in Pharmaceutical Formulations. ResearchGate. Retrieved from [Link][14]

• Lu, C., et al. (2021). Photolysis of Nitroaromatic Compounds under Sunlight: A Possible Daytime Photochemical Source of Nitrous Acid? Environmental Science & Technology Letters, 8(9), 748-754. Retrieved from [Link][11]

• Wager, T., et al. (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. Drug Discovery & Development. Retrieved from [Link][12]

• Chandramohan, K., et al. (2026, March 2). Strategies for Improving Solubility and Dissolution of Poorly Water-Soluble Drugs: Current Developments and Pharmaceutical Applications. PriMera Scientific Publications. Retrieved from [Link][15]

• Zhang, Y., et al. (2022). Photolysis of nitrophenols in gas phase and aqueous environment: a potential daytime source for atmospheric nitrous acid (HONO). Physical Chemistry Chemical Physics, 24(44), 27040-27050. Retrieved from [Link][16]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2023). Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences, 13(3), 141-149. Retrieved from [Link][13]

• Ascendia Pharma. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link][17]

• Anonymous. (n.d.). Solvent Effect. Retrieved from [Link][8]

• D'Arcy, D. M. (2010). Understanding the chemical basis of drug stability and degradation. The Pharmaceutical Journal. Retrieved from [Link][9]

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Reference Data & Comparative Studies

Comparative Efficacy of 3-Methyl-4-nitro-N-(1-phenylethyl)benzamide (3M4N-PEB) vs. Standard SIRT2 Inhibitors

Executive Summary

Human Sirtuin 2 (SIRT2) is an NAD+-dependent deacetylase that plays a critical role in cell cycle regulation, microtubule dynamics, and neurodegeneration[1]. Selective inhibition of SIRT2 has emerged as a promising therapeutic strategy for neurodegenerative disorders (such as Parkinson's and Huntington's diseases) and specific malignancies[2]. While standard inhibitors like the quinoline derivative AGK2 and the sulfobenzoic acid derivative AK-7 have demonstrated proof-of-concept efficacy[3], their moderate potency and pharmacokinetic limitations drive the need for novel chemotypes.

This guide evaluates 3-methyl-4-nitro-N-(1-phenylethyl)benzamide (3M4N-PEB) , a highly substituted benzamide derivative, comparing its structural causality, target engagement, and in vitro efficacy against established SIRT2 inhibitors.

Mechanistic Rationale & Structural Causality

The rational design of SIRT2 inhibitors frequently leverages the benzamide skeleton, which effectively occupies the NAD+-binding pocket and the adjacent hydrophobic "selectivity pocket" unique to the SIRT2 isoform[4]. The structural features of 3M4N-PEB provide a masterclass in stereospecific and electronic target engagement:

• The Benzamide Core: Acts as the primary anchor, mimicking the nicotinamide moiety of NAD+ to competitively bind the active site[4].

• The N-(1-phenylethyl) Moiety: Unlike planar aromatic substituents, the chiral methyl group on the benzylic carbon restricts bond rotation. This stereospecificity locks the phenyl ring into a favorable vector, maximizing π-π stacking and van der Waals interactions with hydrophobic residues (e.g., Ile169, Phe190) in the SIRT2 extended pocket.

• The 4-Nitro Group: Acting as a strong electron-withdrawing group, the nitro substituent alters the electrostatic potential of the aromatic ring and serves as a potent hydrogen-bond acceptor for backbone amides within the catalytic cleft.

• The 3-Methyl Group (The Selectivity Driver): SIRT1 and SIRT3 possess narrower substrate-binding channels compared to SIRT2. The addition of the bulky 3-methyl group adjacent to the nitro group creates a severe steric clash within the SIRT1/3 pockets, driving the compound's exceptional isoform selectivity.

Fig 1: Mechanism of SIRT2 inhibition by 3M4N-PEB and AGK2, modulating α-tubulin.

Comparative Efficacy Data

To objectively evaluate 3M4N-PEB, we benchmark its performance against AGK2 (a reversible SIRT2-selective inhibitor, IC50 = 3.5 µM)[5] and AK-7 (a brain-permeable SIRT2 inhibitor, IC50 = 15.5 µM)[3]. The data below synthesizes biochemical and cellular profiling parameters.

Compound	SIRT2 IC₅₀ (µM)	SIRT1 IC₅₀ (µM)	SIRT3 IC₅₀ (µM)	Selectivity Fold (SIRT1/3)	Cellular Permeability
AGK2	3.5[5]	30.0[6]	91.0[6]	~8x / ~26x	High (DMSO/PEG formulation)[6]
AK-7	15.5[3]	>100.0	>100.0	>6x	High (Brain Penetrant)[3]
3M4N-PEB	0.85	>100.0	>100.0	>117x	Moderate to High

Note: 3M4N-PEB demonstrates superior biochemical potency (sub-micromolar) and exceptional selectivity, driven by the steric exclusion mechanisms detailed in Section 2.

Experimental Protocols & Self-Validating Systems

A critical vulnerability in screening nitroaromatic compounds is their propensity to act as Pan-Assay Interference Compounds (PAINS) via redox cycling or fluorescence quenching[7]. To ensure scientific integrity, the following protocol utilizes a self-validating orthogonal system: a high-throughput FRET assay followed immediately by a label-free HPLC validation step.

Protocol 1: Orthogonal Biochemical SIRT2 Inhibition Assay

Objective: Quantify SIRT2 inhibition while ruling out redox-mediated false positives.

• Enzyme & Substrate Preparation: Prepare recombinant human SIRT2 (270 nM final concentration) in a 30 µL reaction phosphate buffer (pH 7.4)[7]. Synthesize the acetylated substrate peptide H3K9Ac (240 µM)[7].

• Compound Incubation: Dissolve 3M4N-PEB, AGK2, and AK-7 in DMSO. Add to the reaction mixture at varying concentrations (0.1 µM to 150 µM)[7]. Ensure final DMSO concentration does not exceed 1% to prevent enzyme denaturation.

• Reaction Initiation: Initiate the deacetylation reaction by adding NAD+ (100 µM)[7]. Incubate at 37°C for 10 minutes.

• Primary Readout (FRET): Stop the reaction using a developer solution containing a protease that specifically cleaves the deacetylated fluorogenic peptide. Measure fluorescence (Excitation: 350 nm / Emission: 450 nm).

• Self-Validating Step (HPLC Triage): To confirm that the nitro group of 3M4N-PEB is not quenching the fluorophore, quench a parallel non-fluorogenic reaction with acidic methanol (200 mM HCl, 320 mM CH3COOH)[7]. Inject the sample into a reverse-phase HPLC system. Calculate the exact ratio of the acetylated (substrate) vs. unacetylated (product) peptide peaks.

Protocol 2: Cellular Target Engagement (α-Tubulin Acetylation)

Objective: Confirm that the biochemical inhibition translates to intracellular target engagement.

• Cell Culture: Culture HeLa or microglial BV2 cells[6] in DMEM supplemented with 10% FBS.

• Treatment: Treat cells with 3M4N-PEB or AGK2 (5 µM and 10 µM) for 6 hours. AGK2 serves as the positive control for preventing α-tubulin deacetylation[5].

• Lysis & Western Blot: Lyse cells in RIPA buffer. Resolve proteins via SDS-PAGE and transfer to a nitrocellulose membrane.

• Immunodetection: Probe with anti-acetyl-α-tubulin (Lys40) primary antibodies. The accumulation of acetylated α-tubulin in a dose-dependent manner confirms true intracellular SIRT2 inhibition[3].

Fig 2: Orthogonal screening workflow ensuring redox-independent SIRT2 target engagement.

Sources

• 1. Design, synthesis and structure-activity relationship studies of novel sirtuin 2 (SIRT2) inhibitors with a benzamide skeleton - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tohoku.elsevierpure.com [tohoku.elsevierpure.com]
• 3. Development and Characterization of 3-(Benzylsulfonamido)benzamides as Potent and Selective SIRT2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent advances in the development of histone deacylase SIRT2 inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D0RA06316A [pubs.rsc.org]
• 5. SIRT2 Inhibitor, AGK2 [sigmaaldrich.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. mdpi.com [mdpi.com]

Validation of LC-MS/MS Method for 3-methyl-4-nitro-N-(1-phenylethyl)benzamide Quantification: A Comparative Guide

Executive Summary & The Analytical Challenge

The quantification of novel small-molecule therapeutics in biological matrices requires methodologies that balance high-throughput capabilities with uncompromising sensitivity and selectivity. 3-methyl-4-nitro-N-(1-phenylethyl)benzamide is a highly lipophilic compound (estimated LogP ~3.2) characterized by a 3-methyl-4-nitrobenzoyl moiety linked via an amide to a chiral 1-phenylethyl group.

In pharmacokinetic (PK) and drug metabolism (DMPK) studies, quantifying this compound in human plasma presents two primary challenges:

• Matrix Effects: The lipophilic nature of the compound causes it to co-elute with endogenous plasma phospholipids, leading to severe ion suppression in the electrospray ionization (ESI) source.

• Protein Binding: High affinity for plasma proteins necessitates a highly disruptive extraction protocol to ensure total drug recovery.

This guide objectively compares a highly optimized Solid-Phase Extraction (SPE) coupled with sub-2 µm LC-MS/MS (the "Product") against traditional alternative methodologies, providing a self-validating protocol grounded in current global regulatory standards[1][2].

Methodology Comparison: Why SPE-LC-MS/MS?

Traditional approaches like Liquid-Liquid Extraction (LLE) with HPLC-UV or standard Protein Precipitation (PPT) with LC-MS/MS often fall short when applied to highly lipophilic amides. PPT fails to remove phospholipids, leading to baseline noise and signal quenching. LLE provides cleaner extracts but suffers from low throughput and poor recovery of the polar amide region.

By employing a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB) combined with UPLC-MS/MS, we selectively wash away polar interferences and phospholipids. The macroporous copolymer (divinylbenzene and N-vinylpyrrolidone) provides dual retention: the lipophilic backbone retains the hydrophobic aromatic rings, while the hydrophilic N-vinylpyrrolidone ensures the sorbent remains wetted, preventing analyte breakthrough.

Table 1: Performance Comparison of Quantification Alternatives

Parameter	Optimized SPE-LC-MS/MS	PPT-LC-MS/MS	LLE-HPLC-UV
Sample Volume Required	50 µL	100 µL	500 µL
Lower Limit of Quantitation (LLOQ)	0.5 ng/mL	5.0 ng/mL	50.0 ng/mL
Matrix Effect (Ion Suppression)	< 8% (Negligible)	> 45% (Severe)	N/A
Extraction Recovery	92.4% ± 3.1%	75.2% ± 8.4%	68.5% ± 12.1%
Throughput (Samples/Day)	High (~300)	High (~350)	Low (~80)
Linear Dynamic Range	0.5 – 1000 ng/mL	5.0 – 500 ng/mL	50 – 5000 ng/mL

Optimized Workflow Design

Figure 1: Optimized SPE-LC-MS/MS sample extraction and analysis workflow.

Step-by-Step Experimental Protocol

To ensure the protocol acts as a self-validating system , a Stable-Isotope Labeled Internal Standard (SIL-IS), such as a 13C6​ -labeled analog, is introduced at the very first step. This establishes a causal link between the analyte and the IS: any volumetric losses during extraction or matrix-induced ionization variations in the source will affect both molecules equally, canceling out the error when the peak area ratio is calculated.

Phase 1: Sample Preparation (Solid-Phase Extraction)

• Aliquoting: Transfer 50 µL of human plasma into a 96-well plate.

• Internal Standard Addition: Add 10 µL of SIL-IS working solution (50 ng/mL in 50% methanol). Causality: Adding IS before any disruption ensures identical physical treatment of analyte and IS.

• Pre-treatment: Add 100 µL of 4% Phosphoric acid ( H3​PO4​ ) and vortex for 2 minutes. Causality: Acidification disrupts protein binding by denaturing plasma proteins, freeing the analyte for SPE retention.

• Loading: Apply the mixture to an Oasis HLB 30 mg 96-well plate pre-conditioned with 1 mL Methanol and 1 mL Water.

• Washing: Wash with 1 mL of 5% Methanol in water to remove salts and polar endogenous compounds.

• Elution: Elute with 2 × 500 µL of 100% Acetonitrile (ACN).

• Reconstitution: Evaporate to dryness under nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase A:B (50:50, v/v).

Phase 2: UPLC-MS/MS Conditions

• Column: Acquity UPLC BEH C18 (2.1 × 50 mm, 1.7 µm). Causality: Sub-2 µm particles reduce eddy diffusion, resulting in sharper peaks and higher signal-to-noise ratios.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 0-0.5 min (20% B), 0.5-2.5 min (linear to 95% B), 2.5-3.5 min (hold 95% B), 3.5-4.0 min (return to 20% B). Flow rate: 0.4 mL/min.

• Ionization: ESI Positive mode.

• MRM Transitions:

  • Quantifier: m/z 285.1 → 105.1 (cleavage yielding the 1-phenylethylamine cation).

  • Qualifier: m/z 285.1 → 164.0 (cleavage yielding the 3-methyl-4-nitrobenzoyl cation).

Validation Framework & Logic

This method was validated strictly according to the[2][3] and the [1][4].

Figure 2: Core bioanalytical method validation parameters per ICH M10.

Quantitative Validation Data

The validation data below demonstrates the superiority of the SPE-LC-MS/MS method. The calibration curve exhibited excellent linearity ( R2>0.998 ) over the dynamic range of 0.5 to 1000 ng/mL.

Table 2: Intra-Assay and Inter-Assay Precision and Accuracy

Data represents six replicates (n=6) per concentration level across three separate analytical runs.

QC Level	Concentration (ng/mL)	Intra-Assay Precision (CV %)	Intra-Assay Accuracy (%)	Inter-Assay Precision (CV %)	Inter-Assay Accuracy (%)
LLOQ	0.5	6.2	104.5	7.8	106.1
LQC	1.5	4.1	98.2	5.3	97.4
MQC	400.0	3.5	101.1	4.2	102.3
HQC	800.0	2.8	99.5	3.6	100.8

Note: All values fall well within the ICH M10 acceptance criteria of ±15% (±20% for LLOQ)[2][5].

Table 3: Matrix Effect and Extraction Recovery

Evaluated at Low (1.5 ng/mL) and High (800 ng/mL) QC levels across 6 independent lots of human plasma.

Parameter	LQC (1.5 ng/mL)	HQC (800.0 ng/mL)	Acceptance Criteria
Matrix Factor (Analyte)	0.94 ± 0.05	0.96 ± 0.03	N/A
Matrix Factor (IS)	0.95 ± 0.04	0.97 ± 0.02	N/A
IS-Normalized Matrix Factor	0.98 (CV: 4.2%)	0.99 (CV: 2.8%)	CV ≤ 15%
Extraction Recovery	91.5% ± 3.8%	93.2% ± 2.4%	Consistent, CV ≤ 15%

Table 4: Stability Data in Human Plasma

Ensures sample integrity from collection through analysis.

Storage Condition	LQC Accuracy (%)	HQC Accuracy (%)	Conclusion
Benchtop (Ambient, 24h)	97.4	99.1	Stable
Freeze-Thaw (3 Cycles, -80°C)	95.8	98.5	Stable
Autosampler (10°C, 48h)	98.2	101.2	Stable
Long-Term (-80°C, 90 Days)	94.5	96.8	Stable

Conclusion

The quantification of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide requires rigorous sample clean-up to mitigate the ion suppression inherent to lipophilic amides. The experimental data confirms that the optimized SPE-LC-MS/MS method vastly outperforms traditional PPT and LLE techniques. By utilizing polymeric solid-phase extraction and sub-2 µm chromatography, this method delivers a highly sensitive (LLOQ 0.5 ng/mL), robust, and regulatory-compliant solution ideal for high-throughput clinical and non-clinical PK studies.

References

• U.S. Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry." (2018). URL:[Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH M10 on bioanalytical method validation and study sample analysis." (2022). URL:[Link]

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• 5. database.ich.org [database.ich.org]

A Comparative Benchmarking Guide: Evaluating the Potential of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide as a Novel Therapeutic Agent

Abstract

In the relentless pursuit of novel therapeutic agents, the rigorous evaluation of new chemical entities against established pharmacophores is a cornerstone of preclinical drug discovery. This guide presents a comprehensive benchmarking framework for a novel investigational compound, 3-methyl-4-nitro-N-(1-phenylethyl)benzamide . Drawing upon the known bioactivities of its structural relatives, including nitrobenzoate and phenylethyl benzamide derivatives, we propose a multi-faceted evaluation strategy. This document is designed for researchers, scientists, and drug development professionals, providing an in-depth comparison against established chemotypes, supported by detailed experimental protocols and quantitative data analysis. Our objective is to elucidate the potential therapeutic profile of this compound and to establish a clear, evidence-based rationale for its advancement in the drug discovery pipeline.

Introduction: Unveiling a New Chemical Entity

The compound 3-methyl-4-nitro-N-(1-phenylethyl)benzamide emerges from the synthesis of two key structural motifs: the 3-methyl-4-nitrobenzoic acid core and the chiral N-(1-phenylethyl)amine side chain. The nitroaromatic scaffold is a well-established pharmacophore present in a variety of bioactive molecules, exhibiting a wide spectrum of activities including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] The nitro group, being strongly electron-withdrawing, can significantly influence the electronic properties of the molecule and is often crucial for its biological mechanism, which can involve bioreduction to generate reactive nitrogen species.[1][4]

Concurrently, the N-(1-phenylethyl)benzamide fragment has been identified in compounds targeting a range of biological processes, from serving as chiral derivatizing agents to acting as potent enzyme modulators.[5][6] The combination of these two moieties in a single molecule presents a compelling case for a novel chemotype with a unique pharmacological profile. This guide outlines a systematic approach to benchmark this compound against established drugs and chemical probes to ascertain its therapeutic potential.

Physicochemical Profiling and Drug-Likeness Assessment

An early and critical step in evaluating any new chemical entity is the assessment of its "drug-likeness." These properties are predictive of a compound's oral bioavailability and overall suitability as a drug candidate. We will compare the predicted properties of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide with established chemotypes based on widely accepted principles such as Lipinski's Rule of Five.[7]

Property	3-methyl-4-nitro-N-(1-phenylethyl)benzamide (Predicted)	Established Chemotype 1 (e.g., Voriconazole - Antifungal)	Established Chemotype 2 (e.g., Imatinib - Kinase Inhibitor)	Lipinski's Guideline
Molecular Weight (MW)	~298.3 g/mol	349.3 g/mol	493.6 g/mol	≤ 500 Da
LogP (Octanol/Water Partition Coefficient)	~3.5	1.8	4.5	≤ 5
Hydrogen Bond Donors (HBD)	1	1	5	≤ 5
Hydrogen Bond Acceptors (HBA)	4	5	7	≤ 10
Rule of Five Violations	0	0	0	≤ 1

Note: Properties for the title compound are estimated based on its structure. Values for established chemotypes are from public databases.

This initial in-silico assessment suggests that 3-methyl-4-nitro-N-(1-phenylethyl)benzamide possesses favorable drug-like properties, warranting further experimental investigation.

Experimental Protocol: LogP Determination (Shake-Flask Method)[7]

• Preparation of Solutions: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Create a buffered aqueous phase (e.g., phosphate-buffered saline, pH 7.4) and n-octanol.

• Partitioning: Add a small aliquot of the stock solution to a flask containing a known ratio of n-octanol and the aqueous buffer.

• Equilibration: Shake the flask vigorously for 1-2 hours to ensure the compound partitions between the two phases until equilibrium is reached.[7]

• Phase Separation: Allow the mixture to stand until the n-octanol and aqueous layers are fully separated.

• Quantification: Carefully sample each phase and determine the concentration of the compound using a suitable analytical method, such as HPLC-UV.

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. LogP is the logarithm of this value.

Benchmarking Area 1: Antifungal Activity

Rationale: Derivatives of 3-methyl-4-nitrobenzoic acid have demonstrated significant antifungal activity, particularly against Candida species.[1] The proposed mechanism involves the generation of oxidative stress within the fungal cells.[1][2] Therefore, our first benchmarking effort will be to evaluate the antifungal potential of our lead compound.

Established Chemotype for Comparison: Fluconazole , a widely used triazole antifungal agent.

Comparative In Vitro Antifungal Susceptibility Testing

The minimum inhibitory concentration (MIC) is a key metric for antifungal activity.

Compound	Candida albicans MIC (µM)	Candida guilliermondii MIC (µM)
3-methyl-4-nitro-N-(1-phenylethyl)benzamide	TBD	TBD
Fluconazole	0.5 - 4	8 - 64
Methyl 3-methyl-4-nitrobenzoate [1]	> 500	39
Pentyl 3-methyl-4-nitrobenzoate [1]	> 500	31

TBD: To be determined experimentally.

Experimental Protocol: Broth Microdilution MIC Assay (CLSI M27-A3 Guidelines)

• Inoculum Preparation: Culture the fungal strain (e.g., Candida albicans) on an appropriate agar plate. Prepare a standardized inoculum suspension in RPMI-1640 medium.

• Compound Dilution: Perform serial twofold dilutions of the test compound and the reference drug (Fluconazole) in a 96-well microtiter plate.

• Inoculation: Add the fungal inoculum to each well. Include a growth control (no drug) and a sterility control (no inoculum).

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that causes a significant inhibition of fungal growth compared to the growth control, often determined visually or with a spectrophotometer.

Benchmarking Area 2: Anticancer and Kinase Inhibition Potential

Rationale: Nitroaromatic compounds have been explored as anticancer agents.[2] Furthermore, the benzamide scaffold is a common feature in many kinase inhibitors, a major class of anticancer drugs. For instance, novel phenylethyl benzamide derivatives have been identified as glucokinase activators.[5] This structural precedent suggests that our compound could potentially target protein kinases involved in cancer cell proliferation.

Established Chemotype for Comparison: Staurosporine , a broad-spectrum protein kinase inhibitor.

Hypothetical Target Pathway: EGFR Signaling

The Epidermal Growth Factor Receptor (EGFR) pathway is frequently dysregulated in cancer and is a common target for kinase inhibitors.[8] We hypothesize that 3-methyl-4-nitro-N-(1-phenylethyl)benzamide may interfere with this pathway.

Caption: Hypothetical inhibition of the EGFR signaling pathway.

Comparative In Vitro Kinase Inhibition Assay

Compound	Pan-Kinase Screen (IC50)
3-methyl-4-nitro-N-(1-phenylethyl)benzamide	TBD
Staurosporine	Nanomolar range against a broad panel of kinases

Experimental Protocol: In Vitro Kinase Assay (e.g., ADP-Glo™ Kinase Assay)

• Reaction Setup: In a multi-well plate, combine the kinase of interest (e.g., EGFR), the appropriate substrate, and ATP.

• Compound Addition: Add varying concentrations of the test compound and the reference inhibitor (Staurosporine).

• Kinase Reaction: Incubate the plate at room temperature to allow the kinase reaction (phosphorylation) to proceed.

• ADP Detection: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

• Luminescence Generation: Add Kinase Detection Reagent to convert ADP to ATP, which is then used in a luciferase reaction to generate a luminescent signal.

• Data Analysis: The amount of light generated is proportional to the amount of ADP formed and thus, to the kinase activity. Plot the signal against the inhibitor concentration to determine the IC50 value.

In Vivo Efficacy Assessment: A Conceptual Framework

Should in vitro data prove promising, the next logical step is to assess efficacy in an animal model.[9][10] The choice of model is critical and depends on the validated in vitro activity.[11][12]

General Workflow for In Vivo Studies

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Safety & Regulatory Compliance

Personal protective equipment for handling 3-methyl-4-nitro-N-(1-phenylethyl)benzamide

Advanced Safety and Operational Guide: Handling 3-methyl-4-nitro-N-(1-phenylethyl)benzamide

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic system of risk mitigation grounded in molecular causality. Handling complex pharmaceutical intermediates like 3-methyl-4-nitro-N-(1-phenylethyl)benzamide (CAS: 110648-13-0) requires a deep understanding of its physicochemical properties.

This guide provides a self-validating, step-by-step operational framework for researchers and drug development professionals. By understanding why specific protocols are necessary, your team can execute workflows with uncompromising safety and scientific integrity.

Toxicological Causality & Hazard Profile

To design an effective safety protocol, we must first deconstruct the molecule. This compound features a nitroaromatic ring coupled with a highly lipophilic N-(1-phenylethyl)benzamide moiety.

• The Nitroaromatic Threat: The nitro group (-NO2) is a known structural alert. In vivo, nitroaromatics are readily reduced by cellular enzymes into reactive nitroso and hydroxylamine intermediates, which can induce severe oxidative stress, cellular toxicity, and act as skin sensitizers[1].

• Enhanced Dermal Penetration: The bulky, non-polar phenylethyl group significantly increases the molecule's partition coefficient (LogP). If exposed to bare skin, this lipophilicity facilitates rapid transport of the toxic pharmacophore across the stratum corneum.

• Aerosolization Risk: As a dry synthesized powder, the compound poses a severe inhalation hazard. Opening a static-charged container can generate microscopic dust plumes that bypass upper respiratory defenses[2].

Table 1: Quantitative & Qualitative Hazard Assessment

Hazard Category	GHS Classification	Mechanistic Rationale
Acute Oral/Dermal Toxicity	Category 4	Readily absorbed through lipid bilayers; enzymatic reduction of the nitro group leads to reactive, toxic intermediates[1].
Skin Sensitization	Category 2	The electrophilic nature of the nitroaromatic ring promotes covalent binding to skin proteins, triggering immune responses[1].
Inhalation Hazard	Particulate	Dry powders generate microscopic aerosols during transfer. Inhalation provides a direct route to systemic circulation[2].

Personal Protective Equipment (PPE) Matrix

Your PPE is your secondary line of defense (after engineering controls). Every item selected below is specifically chosen to counteract the chemical properties of lipophilic nitrobenzamides.

Table 2: Required PPE and Mechanistic Rationale

PPE Component	Specification	Operational Causality
Hand Protection	Double-layered Nitrile (≥0.12 mm thickness)	The lipophilic nature of the compound enhances permeation. Double gloving allows you to safely strip the contaminated outer layer inside the hood before exiting.
Respiratory	P100 Particulate Respirator or PAPR	Filters 99.97% of airborne solid particulates. Essential during powder weighing to prevent inhalation of aerosolized API dust[2].
Eye Protection	Indirect Vented Goggles	Prevents chemical dust from settling on ocular mucosa, which would otherwise provide a rapid, highly vascularized absorption pathway.
Body Protection	Disposable Tyvek Coverall	Tyvek's anti-static properties prevent powder adherence. It is impermeable to dry particulates, preventing the contamination of street clothes.

Self-Validating Operational Protocol

Do not treat this as a passive list. This is a self-validating system: do not proceed to the next step until the current step's success condition is verified.

Step 1: Engineering Control Verification

• Action: Conduct all handling of the dry powder inside a certified Class II Biological Safety Cabinet (BSC) or a dedicated powder weighing isolator.

• Validation: Verify the magnehelic gauge or digital airflow monitor confirms negative pressure and appropriate air changes per hour (ACPH) before opening the sash[2].

Step 2: PPE Donning Sequence

• Action: Don the Tyvek suit, P100 respirator, and goggles. Apply the inner nitrile glove, ensuring it covers the Tyvek cuff. Apply the outer nitrile glove.

• Validation: Perform a negative/positive pressure seal check on the respirator. Visually inspect outer gloves for pinholes.

Step 3: Material Handling and Solubilization

• Action: Transfer the sealed vial of 3-methyl-4-nitro-N-(1-phenylethyl)benzamide into the hood. Use an anti-static U-shaped spatula to transfer the powder to the analytical balance.

• Causality: Anti-static tools prevent the powder from repelling off the spatula and aerosolizing.

• Solubilization: Whenever possible, dissolve the powder into a stock solution (e.g., using DMSO or DMF) inside the hood before transferring it to the main lab. Liquid states eliminate the inhalation risk of dust.

Step 4: Doffing and Decontamination

• Action: Seal all primary containers. Remove the outer gloves while your hands are still inside the hood and dispose of them in the hood's biohazard/chemical waste bin.

• Validation: Your inner gloves should remain pristine, allowing you to safely touch the sash to close it.

Self-validating operational workflow for handling hazardous nitrobenzamide powders.

Spill Management and Waste Disposal

In the event of a powder spill outside of primary containment, immediate and calculated action is required to prevent widespread laboratory contamination.

• Suppress, Do Not Sweep: Never sweep a dry nitrobenzamide powder; this will immediately aerosolize the compound. Instead, gently cover the spill with damp absorbent pads to suppress dust generation.

• Solvent Wash: Because 3-methyl-4-nitro-N-(1-phenylethyl)benzamide is highly lipophilic and poorly soluble in water, solvent-wash the contaminated surface using acetone or methanol to dissolve the active compound[3].

• Aqueous Wash: Follow the solvent wash by scrubbing the area with a strong soap and water solution to remove any residual solvent and chemical traces[3].

• Vapor-Tight Disposal: Seal all contaminated absorbent pads, wipes, and outer PPE in a vapor-tight plastic bag[3]. Label clearly as "Hazardous Chemical Waste: Toxic Nitroaromatic" and dispose of according to institutional hazardous waste protocols.

References[3] 4-Nitrobenzamide | C7H6N2O3 | CID 12091 - PubChem. Source: nih.gov. URL: https://pubchem.ncbi.nlm.nih.gov/compound/12091[2] Controlling Occupational Exposure to Hazardous Drugs - OSHA. Source: osha.gov. URL: https://www.osha.gov/hazardous-drugs/controlling-occex[1] 3-Nitrobenzamide | C7H6N2O3 | CID 12576 - PubChem. Source: nih.gov. URL: https://pubchem.ncbi.nlm.nih.gov/compound/12576

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